Solubility of vanillylamine hydrochloride in water vs organic solvents
This guide details the solubility profile of Vanillylamine Hydrochloride (CAS 7149-10-2) , a critical intermediate in the synthesis of capsaicinoids and pharmaceutical vanilloids.[] This analysis synthesizes thermodynami...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the solubility profile of Vanillylamine Hydrochloride (CAS 7149-10-2) , a critical intermediate in the synthesis of capsaicinoids and pharmaceutical vanilloids.[] This analysis synthesizes thermodynamic principles with practical isolation protocols to provide a robust reference for process chemists.
Executive Summary
Vanillylamine Hydrochloride (V-HCl) exhibits a classic ionic solubility profile dominated by its high lattice energy (MP ~215–227°C) and strong dipole-dipole interactions. Unlike its free base counterpart, V-HCl is highly soluble in water, moderately soluble in hot polar protic solvents, and practically insoluble in non-polar organic solvents and ketones.
Understanding this differential solubility is the cornerstone of its purification. The standard industrial isolation exploits the Common Ion Effect in aqueous media and antisolvent precipitation using acetone or cold ethanol.
Chemical Fundamentals & Thermodynamics
To manipulate the solubility of Vanillylamine HCl, one must understand the competition between its crystal lattice energy and the solvation energy provided by the solvent.
Solvent for acyl chlorides in biphasic synthesis.[8]
Non-Polar
Hexane / Ether
Insoluble
Practically insoluble.
Used to extract non-polar impurities.
*Based on protocol dissolving 18.9g in 56.7g water.
Mechanistic Insights & Protocol Design
The Water/Acid Paradox (Common Ion Effect)
While V-HCl is highly soluble in water, its solubility drops precipitously in the presence of excess chloride ions.
Mechanism:
.
Application: Adding concentrated HCl to a saturated aqueous solution of Vanillylamine HCl forces precipitation. This is superior to evaporative crystallization as it selectively crystallizes the salt while leaving impurities in the mother liquor.
The Biphasic Synthesis Strategy
In the synthesis of Capsaicinoids (e.g., Nonivamide), V-HCl solubility dictates the reactor setup.[9]
Phase B (Organic): Acyl chloride (e.g., Pelargonyl chloride) in Dichloromethane (DCM).
Interface: The reaction occurs at the interface or via phase transfer. The insolubility of V-HCl in DCM prevents it from reacting prematurely or decomposing in the organic phase before the base (NaOH/Na2CO3) liberates the free amine.
Visualization of Solubility Logic
Diagram 1: Solvation & Purification Mechanism
This diagram illustrates how solvent choice dictates the physical state of Vanillylamine HCl during processing.
Caption: Solubility dynamics showing the transition from solid to solvated ions and the drivers for reprecipitation (Antisolvent or Common Ion Effect).
Experimental Protocols
Protocol A: Recrystallization via Aqueous Cooling
Use this for high-yield purification of crude material.
Dissolution: Suspend 10.0 g of crude Vanillylamine HCl in 30 mL of distilled water.
Heating: Heat to 60°C with varying agitation until the solution is clear.
Note: If insoluble particulates remain, filter hot through a sintered glass funnel.
Crystallization:
Slowly cool to 25°C (Room Temp) over 1 hour.
Further cool to 3°C in an ice bath and hold for 3 hours.
Isolation: Filter the white crystalline precipitate under vacuum.
Washing: Wash the filter cake with 2 x 10 mL cold Acetone .
Why? Acetone displaces residual water and removes non-polar organic impurities without dissolving the product.
Drying: Dry at 50°C under vacuum.
Protocol B: Isolation from Ethanolic Synthesis
Use this when the precursor (Oxime) was reduced in Ethanol.
Reaction Mixture: Start with the ethanolic reaction mixture containing Vanillylamine free base.
Acidification: Add 30% HCl dropwise until pH reaches 1.0 .
Precipitation: The V-HCl salt will precipitate due to low solubility in acidic ethanol.
Enhancement: If precipitation is sluggish, add Ethyl Acetate (Antisolvent) to drive the equilibrium.
Filtration: Collect solids and wash with cold ethanol.
Diagram 2: Purification Workflow
Caption: Step-by-step purification workflow exploiting the high temperature coefficient of solubility in water and insolubility in acetone.
References
BenchChem. Application Notes: Synthesis and Purification of Vanillylamine Hydrochloride.[10] Retrieved from
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 70966, Vanillylamine. Retrieved from
TargetMol. Vanillylamine Hydrochloride Solubility and Stability Data. Retrieved from
Google Patents. CN105859572A: New synthesis method of capsaicin (Biphase System). Retrieved from
Santa Cruz Biotechnology. Vanillylamine Hydrochloride Product Data Sheet.[2] Retrieved from
Technical Deep Dive: 4-Hydroxy-3-methoxybenzylamine (Vanillylamine) in Capsaicin Biosynthesis
Topic: Biological Role of 4-Hydroxy-3-methoxybenzylamine in Capsaicin Biosynthesis Content Type: Technical Deep Dive / Whitepaper Audience: Researchers, Metabolic Engineers, and Drug Development Scientists Executive Summ...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Biological Role of 4-Hydroxy-3-methoxybenzylamine in Capsaicin Biosynthesis
Content Type: Technical Deep Dive / Whitepaper
Audience: Researchers, Metabolic Engineers, and Drug Development Scientists
Executive Summary
4-Hydroxy-3-methoxybenzylamine, commonly known as Vanillylamine , acts as the critical biosynthetic gatekeeper determining pungency in Capsicum species.[1] It serves as the immediate aromatic precursor to capsaicinoids, formed at the convergence of the phenylpropanoid pathway and branched-chain fatty acid metabolism.[1]
For researchers and metabolic engineers, Vanillylamine represents a primary control point. Its formation via Vanillin Aminotransferase (VAMT/pAMT) and subsequent condensation by Capsaicin Synthase (Pun1) dictates the flux toward pungent capsaicin versus non-pungent capsinoids. This guide dissects the enzymatic mechanisms, kinetic constraints, and validated protocols for assaying this pathway, providing a blueprint for synthetic biology applications and pharmacological analog development.
Biosynthetic Architecture: The Convergence Point
Capsaicin biosynthesis is a bipartite system. The pungency of the final molecule is derived from the amide linkage between a phenolic "head" (Vanillylamine) and a fatty acid "tail" (8-methyl-6-nonenoyl-CoA).[2]
The Phenylpropanoid Input
The aromatic ring originates from L-Phenylalanine. Through a series of hydroxylations and methylations (mediated by PAL, C4H, C3H, COMT), the pathway produces Vanillin .
Critical Divergence: In most plants, vanillin is reduced to vanillyl alcohol. In Capsicum, the Pun1 locus and pAMT gene enable the unique transamination of vanillin to Vanillylamine .[3]
The Fatty Acid Input
The hydrophobic tail is derived from branched-chain amino acids (Valine/Leucine).
Mechanism: Valine is elongated via keto-acid chain elongation (similar to leucine biosynthesis) to form the acyl-CoA thioester.
Pathway Visualization
The following diagram illustrates the metabolic convergence, highlighting the specific role of Vanillylamine as the substrate for the terminal acyltransferase.
Caption: Metabolic convergence of Phenylpropanoid and Fatty Acid pathways centering on Vanillylamine formation via VAMT and condensation by Pun1.
Mechanistic Enzymology
Vanillin Aminotransferase (VAMT/pAMT)
The conversion of Vanillin to Vanillylamine is a transamination reaction dependent on Pyridoxal-5'-phosphate (PLP).
Gene: pAMT (Putative Aminotransferase), recently reclassified as VAMT.[5][6][7][8]
Amino Donor: Recent kinetic studies identify GABA (γ-Aminobutyric Acid) as the thermodynamically preferred amino donor, though L-Alanine is also accepted in vitro.
Thermodynamics: The equilibrium constant (
) slightly favors Vanillin formation. Therefore, in biological systems, the reaction is driven forward by the rapid consumption of Vanillylamine by the subsequent enzyme, Pun1.[9]
Capsaicin Synthase (Pun1)
Encoded by the Pun1 locus (AT3), this enzyme is a BAHD-family acyltransferase.[2]
Specificity: Pun1 exhibits high substrate specificity for Vanillylamine.[2][3] It shows negligible activity toward Vanillyl Alcohol in wild-type pungent peppers.
Kinetics: The enzyme follows Michaelis-Menten kinetics regarding the Acyl-CoA substrate but can exhibit substrate inhibition at high CoA concentrations (>1 mM).
The "Pungency Switch": In non-pungent cultivars (e.g., "CH-19 Sweet"), a mutation in pAMT prevents Vanillylamine formation. Consequently, Vanillin is reduced to Vanillyl Alcohol, which Pun1 (or a homolog) condenses to form Capsinoids (non-pungent analogs).
Experimental Protocols
Protocol A: Enzymatic Assay for VAMT Activity
Objective: To quantify the transamination of Vanillin to Vanillylamine in vitro.
Reagents:
Buffer: 100 mM Potassium Phosphate Buffer (KPB), pH 8.0.
Substrate: 5 mM Vanillin (dissolved in DMSO, final conc <5%).
Amino Donor: 10 mM GABA or L-Alanine.
Cofactor: 50 µM Pyridoxal-5'-phosphate (PLP).
Enzyme Source: Purified recombinant VAMT or crude placental extract.
Workflow:
Pre-incubation: Mix Buffer, Amino Donor, and PLP. Incubate at 30°C for 5 minutes.
Initiation: Add Enzyme and Vanillin to initiate the reaction (Total volume: 200 µL).
Incubation: Incubate at 37°C for 30–60 minutes.
Termination: Stop reaction by adding 20 µL of 6M HCl or 200 µL of ice-cold Acetonitrile.
Clarification: Centrifuge at 12,000 x g for 10 minutes to remove precipitated protein.
Analysis: Inject supernatant into HPLC (See Protocol B).
Protocol B: HPLC Quantification of Vanillylamine
Objective: Separation and quantification of Vanillylamine in the presence of Vanillin and Capsaicin.
System Parameters:
Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).
Temperature: 30°C.
Flow Rate: 1.0 mL/min.
Detection: UV at 280 nm (Vanillylamine absorption max) or Fluorescence (Ex 280 nm / Em 320 nm) for higher sensitivity.
Mobile Phase:
Solvent A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.
Note: Vanillylamine is more polar than Vanillin and will elute early (approx. 3-5 min). Vanillin elutes shortly after, while Capsaicin elutes much later in the organic phase.
Visualization of Experimental Logic
The following diagram details the logical flow for validating the VAMT-Pun1 pathway using the protocols described above.
Caption: Step-by-step workflow for the extraction, enzymatic assay, and HPLC quantification of Vanillylamine.
Quantitative Data Summary
The following table summarizes key kinetic parameters derived from recombinant Capsicum chinense VAMT and Pun1 studies.
Parameter
Enzyme
Substrate
Value (Approx.)
Significance
Optimum pH
VAMT
Vanillin / GABA
8.0
Cytosolic environment compatibility.
Optimum Temp
VAMT
--
55°C
High thermal stability (stable up to 60°C).[7][11]
(Apparent)
Pun1
Acyl-CoA
~50 µM
High affinity for the fatty acid donor.
Substrate Inhibition
Pun1
Acyl-CoA
> 1 mM
Excess fatty acid precursors may inhibit yield in synthetic systems.
Ensures only nitrogenous capsaicinoids are formed in wild-type.
References
Evidence of capsaicin synthase activity of the Pun1-encoded protein and its role as a determinant of capsaicinoid accumulation in pepper.
Source: PubMed / BMC Plant Biology
URL:[Link]
Functional characterization of Capsicum chinense vanillin aminotransferase: Detection of vanillylamine-forming activity from vanillin.
Source: PubMed / Biochemistry and Biophysics Reports
URL:[Link]
Biocatalytic potential of vanillin aminotransferase from Capsicum chinense.
Source: BMC Biotechnology
URL:[Link]
Metabolic engineering of Pseudomonas putida for production of vanillylamine from lignin‐derived substrates.
Source: Microbial Biotechnology
URL:[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Physical Characteristics, Safety Profiling, and Application Protocols [1][2]
Part 1: Executive Summary
Vanillylamine Hydrochloride (CAS 7149-10-2) is a critical phenolic alkylamine intermediate, primarily utilized in the pharmaceutical synthesis of vanilloids, including Capsaicin and Nonivamide .[1][2] Structurally characterized by a vanillyl core (4-hydroxy-3-methoxybenzyl) functionalized with an aminomethyl group, it serves as a primary amine building block in reductive amination and amide coupling reactions.[1][2]
This guide provides a rigorous technical analysis of the compound's physicochemical properties, safety protocols, and handling requirements, designed for researchers in medicinal chemistry and drug development.[2]
Part 2: Chemical Identity & Structural Analysis[1][2]
The compound exists as a hydrochloride salt, which significantly enhances its stability and water solubility compared to the free base (Vanillylamine, CAS 1196-92-5).[1][2]
Understanding the physical state of Vanillylamine HCl is vital for optimizing reaction conditions, particularly in biphasic synthesis or purification steps.[2]
While the hydrochloride salt is stable, many nucleophilic substitution reactions require the free base .[2]
Protocol: To liberate the free base in situ, treat the HCl salt with an equimolar amount of a tertiary amine (e.g., Triethylamine or DIPEA) in an organic solvent (DCM or DMF) prior to adding the electrophile.[2]
Caution: The free base is more susceptible to oxidation (turning brown) and should be used immediately upon generation.[2]
Part 4: Safety, Toxicology, & Hazard Mitigation[1][2]
GHS Classification: Warning
Vanillylamine HCl is classified as a skin and eye irritant.[2][7][8] It poses specific risks to mucous membranes due to its acidic nature upon hydrolysis and the reactivity of the benzylic amine.[2]
Table 3: GHS Hazard Statements
Code
Hazard Statement
Severity
H315
Causes skin irritation
Moderate
H319
Causes serious eye irritation
High
H335
May cause respiratory irritation
Moderate (Dust hazard)
Safety Decision Tree (DOT Visualization)
The following diagram outlines the critical decision logic for exposure response and handling precautions.
Figure 1: Exposure Response and Prevention Workflow for Vanillylamine HCl.[1][2]
Part 5: Experimental Protocols (Synthesis & Handling)
Preparation: Dissolve 4-hydroxy-3-methoxybenzaldehyde oxime (1.0 eq) in Ethanol (10 volumes).
Catalysis: Add Raney Nickel or a composite Al-Zn-Ni catalyst (approx. 10 wt%).[1][2]
Reduction: Pressurize with Hydrogen (H₂) or maintain H₂ atmosphere at 40°C for 8 hours under vigorous stirring.
Filtration: Filter off the catalyst (Pyrophoric hazard: keep wet/inert).[2]
Salt Formation: Cool the filtrate to 0–5°C. Slowly add concentrated HCl (37%) or HCl in Dioxane until pH reaches ~1.
Isolation: White crystals will precipitate.[2] Filter and wash with cold ethanol/ether.[2]
Drying: Vacuum dry at 40°C. Do not exceed 60°C to prevent degradation.[2]
Biosynthetic Context (Capsaicin Pathway)
Vanillylamine is the immediate precursor to Capsaicinoids.[2] In the plant Capsicum, the enzyme Capsaicin Synthase condenses Vanillylamine with a branched-chain fatty acid (e.g., 8-methyl-6-nonenoyl-CoA).[1][2]
Figure 2: Biosynthetic positioning of Vanillylamine in Capsaicinoid production.[1][2]
Part 6: Handling, Storage, & Stability[1][2]
To maintain the integrity of CAS 7149-10-2 for analytical or synthetic use, adhere to the following "Self-Validating" storage system:
Atmosphere Control: Store under Inert Gas (Argon or Nitrogen) if possible.[2] While the HCl salt is stable, exclusion of oxygen prevents slow phenolic oxidation (pinking/browning).[2]
Temperature:Room Temperature (15–25°C) is generally acceptable.[2] Long-term reference standards should be kept at 2–8°C .[1][2]
Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV degradation.
Self-Check: Dissolve a small sample in water.[2] If the solution is clear and colorless, the salt is good.[2] If pink/yellow, recrystallization is required.[2]
References
National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound Summary for CID 125307470: Phenol, 4-(aminomethyl)-2-methoxy-, hydrochloride.[1][9] Retrieved from [Link][1][2][9]
4-Hydroxy-3-methoxybenzylamine HCl: Technical Guide for Pharmaceutical Synthesis
Abstract 4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) serves as a foundational scaffold in the synthesis of vanilloid-class pharmaceuticals.[1] Its primary utility lies in the production of Nonivamide...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) serves as a foundational scaffold in the synthesis of vanilloid-class pharmaceuticals.[1] Its primary utility lies in the production of Nonivamide (Pelargonic acid vanillylamide), a potent TRPV1 agonist used in analgesic therapeutics and circulatory stimulants. This guide provides a rigorous technical analysis of its physicochemical properties, industrial synthesis via reductive amination, downstream applications, and quality control protocols.
Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8][9][10][11]
Vanillylamine HCl (CAS: 7149-10-2) is the hydrochloride salt of vanillylamine.[2][3] It is characterized by a vanilloid moiety—a benzene ring substituted with a hydroxyl group at position 4 and a methoxy group at position 3—linked to an aminomethyl group.
Highly soluble in water, ethanol; sparingly soluble in non-polar organic solvents.
pKa
~9.5 (amine group), ~10.0 (phenolic hydroxyl)
Hygroscopicity
Moderate; requires desiccant storage.
Synthetic Pathways: From Vanillin to Amine
The industrial synthesis of Vanillylamine HCl predominantly follows a reductive amination pathway starting from Vanillin (4-hydroxy-3-methoxybenzaldehyde).[7] The two-step oxime route is preferred for its high yield and purity profile compared to direct reductive amination.
Validated Protocol: The Oxime Route
This method minimizes the formation of secondary amine by-products common in direct amination.
Mechanism: Nucleophilic attack of the hydroxylamine nitrogen on the aldehyde carbonyl, followed by dehydration.
Step 2: Catalytic Hydrogenation
Reaction: Vanillin Oxime + 2H₂ → Vanillylamine
Catalyst: 10% Pd/C or Raney Nickel.
Conditions: 4 bar H₂ pressure, 40–50°C.
Acidification: The resulting free base is treated with concentrated HCl to precipitate the stable hydrochloride salt.
Visualization: Synthesis Workflow
Figure 1: Step-wise synthesis of Vanillylamine HCl via the oxime intermediate, ensuring high selectivity.
Pharmaceutical Utility: Synthesis of Nonivamide
The primary pharmaceutical application of Vanillylamine HCl is its role as the amine precursor in the synthesis of Nonivamide (synthetic Capsaicin). Nonivamide acts as a TRPV1 receptor agonist, depleting Substance P in sensory neurons to provide analgesic effects.
Reaction Mechanism: Schotten-Baumann Acylation
To synthesize Nonivamide, Vanillylamine HCl is coupled with Nonanoyl Chloride (Pelargonyl Chloride).
Criticality of pH: The reaction requires a basic environment (pH 8–10) to neutralize the HCl released and keep the amine nucleophilic, while avoiding hydrolysis of the acid chloride or the phenolic ester formation.
Phase Transfer: Often performed in a biphasic system (Water/Dichloromethane) to separate the inorganic salts from the organic product.
Visualization: Downstream Application
Figure 2: Coupling workflow for Nonivamide synthesis. The base neutralizes HCl, driving the reaction forward.
Quality Control & Analytical Methods
Ensuring the purity of Vanillylamine HCl is critical, as impurities (e.g., residual Vanillin) can form side products in downstream synthesis.
HPLC Method Parameters
High-Performance Liquid Chromatography (HPLC) is the gold standard for assay and impurity profiling.
Parameter
Condition
Column
C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm)
Mobile Phase A
0.1% Phosphoric Acid in Water
Mobile Phase B
Acetonitrile
Gradient
5% B to 60% B over 20 min
Flow Rate
1.0 mL/min
Detection
UV @ 280 nm (Absorption max for vanilloid ring)
Retention Time
~4.5 min (Vanillylamine); ~9.0 min (Vanillin)
Impurity Profile
Vanillin: Starting material carryover. Limit: < 0.5%.
Bis-vanillylamine: Dimer impurity formed during reduction. Limit: < 0.2%.
Visualization: QC Decision Logic
Figure 3: Quality control decision tree for evaluating Vanillylamine HCl batches.
Handling & Stability
Storage: Vanillylamine HCl is hygroscopic . It must be stored in tightly sealed containers, preferably with desiccant packs, at controlled room temperature (15–25°C).
Stability: Stable under recommended storage conditions for 2 years. Aqueous solutions should be prepared fresh as the amine can oxidize over time, turning the solution yellow/brown.
Safety: The compound is an irritant to eyes, skin, and the respiratory tract.[7] Standard PPE (gloves, goggles, dust mask) is mandatory during handling.
References
Guidechem. (2025). 4-Hydroxy-3-methoxybenzylamine hydrochloride Properties and Synthesis. Retrieved from
BenchChem. (2025).[2][8] Synthesis of Vanillylamine from Vanillin: Application Notes. Retrieved from
National Center for Biotechnology Information. (2023). Production of capsaicinoid nonivamide from plant oil and vanillylamine via whole-cell biotransformation. Bioresource Technology. Retrieved from
Veeprho Pharmaceuticals. (2025). Nonivamide Impurities and Related Compounds. Retrieved from
Fisher Scientific. (2025). Safety Data Sheet: 4-Hydroxy-3-methoxybenzylamine hydrochloride. Retrieved from
Technical Guide: Vanillylamine Free Base vs. Hydrochloride Salt in Drug Development
Executive Summary Vanillylamine (4-Hydroxy-3-methoxybenzylamine) is a critical intermediate in the synthesis of capsaicinoids and pharmaceutical amides.[1] In drug development, the choice between its Free Base (CAS: 1196...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Vanillylamine (4-Hydroxy-3-methoxybenzylamine) is a critical intermediate in the synthesis of capsaicinoids and pharmaceutical amides.[1] In drug development, the choice between its Free Base (CAS: 1196-92-5) and Hydrochloride Salt (CAS: 7149-10-2) forms is not merely a matter of inventory; it dictates the solubility profile, reaction kinetics, and storage stability of the precursor.
This guide analyzes the physicochemical divergences between these two forms, providing actionable protocols for their interconversion and application in high-fidelity synthesis.
Part 1: Chemical Identity & Physicochemical Divergence
The fundamental difference lies in the protonation state of the primary amine. The hydrochloride salt exists as an ionic lattice stabilized by electrostatic forces, rendering it water-soluble and oxidation-resistant. The free base is a neutral molecule, lipophilic, and nucleophilic, but susceptible to oxidative degradation.
The HCl Salt: The high lattice energy of the salt contributes to its high melting point (>200°C). In water, the ion-dipole interactions between water molecules and the ammonium cation (
) and chloride anion () overcome the lattice energy, resulting in high solubility.
The Free Base: Lacking the ionic charge, the free base relies on hydrogen bonding. While the phenolic hydroxyl group offers some polarity, the hydrophobic aromatic ring dominates, making it sparingly soluble in water but highly soluble in organic solvents like dichloromethane (DCM) or ethyl acetate.
Reactivity & Synthesis Strategy
In amide coupling reactions (e.g., synthesis of Capsaicin or Nonivamide), the amine nitrogen must act as a nucleophile to attack the carbonyl carbon of an acid chloride or activated ester.
Critical Constraint: The protonated ammonium group (
) in the HCl salt is non-nucleophilic . It cannot attack electrophiles.
The Solution: You must "liberate" the free base. This can be done in situ (using a base like Triethylamine or DIPEA) or by pre-isolation (Protocol A).
Part 3: Experimental Protocols
Protocol A: Isolation of Vanillylamine Free Base from HCl Salt
Use this protocol when the reaction solvent is incompatible with amine salts or when strict stoichiometry is required without auxiliary bases.
Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 equiv)
Solvent: Dichloromethane (DCM) (Anhydrous)
Methodology:
Suspension: Suspend Vanillylamine HCl in anhydrous DCM under Nitrogen atmosphere.
Liberation: Add 2.2 equivalents of TEA.
Mechanism: The first equivalent neutralizes the HCl salt, generating the free base and TEA·HCl. The second equivalent scavenges the HCl produced during the subsequent amidation.
Observation: The suspension may clear or change texture as the free base dissolves.
Coupling: Cool to 0°C and add the Acyl Chloride dropwise.
Workup: Wash with 1N HCl (to remove unreacted amine), then saturated
, then Brine.
Part 4: Visualization & Logic Flow
Diagram 1: Chemical State & Conversion Logic
This diagram illustrates the relationship between the two forms and the reagents required to toggle between them.
Figure 1: The interconversion cycle showing the neutralization required to activate the precursor for synthesis.[3][4][5]
Diagram 2: Selection Decision Matrix
A logic flow to assist researchers in selecting the correct form based on their experimental constraints.
Figure 2: Decision matrix for selecting the appropriate vanillylamine form based on solvent system and base tolerance.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 70966, Vanillylamine. PubChem. Available at: [Link]
Leete, E., & Louden, M. C. L. (1968).[1] Biosynthesis of capsaicin and dihydrocapsaicin in Capsicum frutescens. Journal of the American Chemical Society, 90(24), 6837–6841. Available at: [Link]
Kobata, K., et al. (2011). Synthesis of stable isotope-labeled precursors for the biosyntheses of capsaicinoids. Bioscience, Biotechnology, and Biochemistry, 75(8), 1611-1614. Available at: [Link]
Molecular Weight and Structural Analysis of Vanillylamine HCl
Executive Summary Vanillylamine Hydrochloride (4-Hydroxy-3-methoxybenzylamine HCl) is a critical phenylpropanoid intermediate, most notably serving as the immediate precursor in the biomimetic synthesis of capsaicinoids....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Vanillylamine Hydrochloride (4-Hydroxy-3-methoxybenzylamine HCl) is a critical phenylpropanoid intermediate, most notably serving as the immediate precursor in the biomimetic synthesis of capsaicinoids. Its structural integrity—defined by the stability of its 4-hydroxy-3-methoxy moiety and the reactivity of its primary amine—is paramount for high-yield conjugation reactions.
This guide provides a definitive physiochemical profile, structural elucidation workflows (NMR, IR, MS), and quality control protocols. It moves beyond basic data listing to explain the causality of spectral features and the logic behind analytical method selection.
Part 1: Physicochemical Profile & Stoichiometry
Understanding the precise stoichiometry of the hydrochloride salt is essential for accurate molarity calculations in synthesis.
Molecular Identity
Property
Specification
IUPAC Name
4-(Aminomethyl)-2-methoxyphenol hydrochloride
Common Name
Vanillylamine HCl
CAS Number
7149-10-2
Molecular Formula
SMILES
COc1cc(CN)ccc1O.Cl
Molecular Weight Breakdown
In precise quantitative applications (e.g., stoichiometric coupling with acyl chlorides), researchers must distinguish between the free base and the salt form.
Component
Formula
Exact Mass (Da)
Molar Mass ( g/mol )
Vanillylamine Cation
154.0868
154.19
Chloride Counterion
34.9689
35.45
Vanillylamine HCl
189.0557
189.64
Critical Note: Commercial samples are often hygroscopic. The theoretical MW of 189.64 g/mol assumes an anhydrous crystal lattice. For GMP applications, always determine water content (Karl Fischer) and correct the sample weight:
Part 2: Structural Elucidation (Spectroscopy)
This section details the expected spectral signatures used to validate the structure. The data below synthesizes standard organic spectroscopy principles applied to the vanillyl scaffold.
Proton NMR (
H-NMR) Analysis
Solvent: DMSO-
is preferred over to observe exchangeable protons (Phenolic -OH and Ammonium ) which would otherwise disappear in deuterated water.
Shift ( ppm)
Multiplicity
Integration
Assignment
Structural Insight
9.0 - 9.5
Broad Singlet
1H
Phenolic -OH
Deshielded by the aromatic ring; broadness indicates H-bonding.
8.2 - 8.6
Broad Singlet
3H
Characteristic of primary amine salts. Validates HCl salt formation.
7.0 - 7.1
Doublet ( Hz)
1H
Ar-H (C2)
meta-coupling to C6 proton; deshielded by OMe/OH groups.
6.8 - 6.9
Doublet of Doublets
1H
Ar-H (C6)
Coupled to C5 (ortho) and C2 (meta).
6.7 - 6.8
Doublet ( Hz)
1H
Ar-H (C5)
Ortho to the electron-donating -OH group.
3.8 - 4.0
Quartet/Singlet
2H
Benzylic
Diagnostic peak. Appears as a quartet if coupling with is resolved, otherwise a broad singlet.
3.7 - 3.8
Singlet
3H
Methoxy
Strong, sharp singlet confirming the vanillyl core.
Infrared (FT-IR) Spectroscopy
The IR spectrum of the HCl salt differs significantly from the free base due to the ammonium group.
3200–2800 cm
(Broad): Overlapping stretches of the Phenolic O-H and the Ammonium N-H. The "ammonium band" is often a broad, continuous absorption in this region, distinct from the sharper N-H stretches of a free amine.
~1600 & 1515 cm
: Aromatic ring skeletal vibrations (C=C stretch).
In Positive Electrospray Ionization (+ESI), the salt dissociates. You will detect the cation.
Parent Ion:
(corresponding to the protonated free base).
Fragmentation:
: Loss of (Characteristic of primary amines).
: Subsequent loss of methyl radical from methoxy group (common in lignin-derived phenolics).
Part 3: Synthesis & Analytical Workflows
The following diagram illustrates the standard reductive amination pathway used to synthesize Vanillylamine HCl and the subsequent analytical decision tree.
Synthesis and Analysis Logic Map
Figure 1: Synthesis pathway from Vanillin to Vanillylamine HCl including Critical Quality Attributes (CQA) checkpoints.
Quality Control Protocols
Protocol A: HPLC Purity Analysis
Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase:
A: 0.1% Phosphoric Acid in Water.
B: Acetonitrile.
Gradient: 5% B to 60% B over 15 mins.
Detection: UV @ 280 nm (Absorption max of the vanillyl ring).
Flow Rate: 1.0 mL/min.
Retention Time: Vanillylamine elutes early (polar amine) compared to Vanillin.
Protocol B: Chloride Content Determination
To verify the salt form (Mono-HCl vs Free Base), perform argentometric titration.
Dissolve 100 mg Vanillylamine HCl in 50 mL deionized water.
Add 1 mL 5% Potassium Chromate (
) indicator.
Titrate with 0.1 N Silver Nitrate (
) until a reddish-brown precipitate persists.
Calculation:
Theoretical Cl content = 18.69%.
Part 4: Applications in Drug Development
Vanillylamine HCl is the "amine donor" in the synthesis of Capsaicinoids .
Mechanism: Schotten-Baumann reaction with fatty acid chlorides (e.g., Nonanoyl chloride).
Relevance: Synthetic capsaicin is used in topical analgesics (TRPV1 agonists) for neuropathic pain. The purity of the Vanillylamine HCl precursor directly impacts the formation of impurity "dimers" that can fail pharmaceutical QC.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70966, Vanillylamine. Retrieved from [Link]
Foundational
Vanillylamine Derivatives: A Technical Review of Synthesis, SAR, and Therapeutic Applications
Topic: Literature Review of Vanillylamine Derivatives in Medicinal Chemistry Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Vanillylamine (4...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Literature Review of Vanillylamine Derivatives in Medicinal Chemistry
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
Vanillylamine (4-hydroxy-3-methoxybenzylamine) serves as a privileged scaffold in medicinal chemistry, most notably as the hydrophilic "head" group of capsaicinoids. While historically associated with nociception via the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, recent advances have expanded its utility into oncology, antimicrobial therapeutics, and hybrid cannabinoid ligands. This guide synthesizes the current state of vanillylamine medicinal chemistry, focusing on the transition from classical pungent agents (Capsaicin) to second-generation non-pungent analogues (Olvanil, Arvanil) and their distinct signaling mechanisms.
The Vanillylamine Scaffold: Structural Significance
The vanillylamine moiety is characterized by a vanillyl ring (3-methoxy-4-hydroxyphenyl) tethered to a primary amine via a methylene bridge. This structure is critical for hydrogen bonding interactions within the TRPV1 ligand-binding pocket (specifically with residues Tyr511 and Ser512 in human TRPV1).
Core Structural Classes
Classical Capsaicinoids: Amides of vanillylamine and branched fatty acids (e.g., Capsaicin).
Non-Pungent Analogues: Amides of vanillylamine and long-chain unsaturated fatty acids (e.g., Olvanil, Arvanil).
Schiff Bases: Imines formed via condensation with aldehydes, often reduced to secondary amines to improve stability and lipophilicity.
Chemical & Chemoenzymatic Synthesis
The synthesis of vanillylamine derivatives has evolved from harsh chemical reductions to sustainable chemoenzymatic cascades.
Synthetic Pathways[1][2]
Route A (Classical): Reductive amination of vanillin via vanillin oxime.[1]
Route B (Biocatalytic): Transaminase-mediated conversion of vanillin, followed by lipase-catalyzed amidation.[2] This "Green Chemistry" approach avoids toxic acyl chlorides.
Visualization: Synthetic Workflows
Caption: Comparison of classical chemical synthesis (Red/Yellow) and sustainable chemoenzymatic cascades (Green) for vanillylamine derivatives.
Medicinal Chemistry & SAR
The pharmacological profile of vanillylamine derivatives is dictated by the "Head-Linker-Tail" model.
Structure-Activity Relationship (SAR)[3][6]
Region A (Head): The vanillyl group is essential for TRPV1 activation.[1] Removal of the 4-OH or 3-OMe groups abolishes agonist activity.
Region B (Linker): The amide bond provides optimal geometry.[1] Ester isosteres (e.g., Capsiate) retain activity but have lower metabolic stability.[1]
Elongation: Extension to C18–C20 (Olvanil, Arvanil) reduces pungency and introduces Cannabinoid (CB1) receptor affinity.[1]
Unsaturation: Double bonds (cis-configuration) in the tail induce a "U-shape" conformation, critical for fitting into the CB1 binding pocket.
Table 1: Comparative Pharmacological Profiles
Compound
Structure (Tail)
TRPV1 Activity
CB1 Activity
Pungency
Primary Indication
Capsaicin
C9 (branched, trans)
High Agonist
Negligible
High
Neuropathic Pain (Topical)
Olvanil
C18:1 (Oleic acid)
Agonist (Slow)
Weak Agonist
Low
Analgesia, Anti-invasive
Arvanil
C20:4 (Arachidonic)
Potent Agonist
Potent Agonist
Moderate
Anticancer, Hybrid Analgesia
Resiniferatoxin
Diterpene (Complex)
Super-Agonist
Negligible
Extreme
Bladder Hyperactivity
Therapeutic Applications: Oncology & Mechanism
While TRPV1 desensitization is the established mechanism for pain, the anticancer potential of long-chain vanillylamine derivatives (Olvanil, Arvanil) operates through distinct pathways.
Anticancer Mechanisms
Recent literature indicates that Arvanil and Olvanil inhibit tumor invasion and metastasis in Small Cell Lung Cancer (SCLC) and Melanoma. Crucially, this anti-invasive effect is often independent of TRPV1 and CB1 receptors, instead mediated by the activation of AMPK (AMP-activated protein kinase) , which suppresses the mTOR pathway.
Visualization: Dual Signaling Pathways
Caption: Arvanil/Olvanil act via TRPV1 (calcium-mediated apoptosis/analgesia) and AMPK (anti-invasive) pathways.[1]
Table 2: Anticancer Activity (IC50) in Human Cell Lines
Compound
Cell Line
Tissue Origin
IC50 (µM)
Mechanism Note
Arvanil
DMS 114
Small Cell Lung
~10 µM
AMPK-mediated anti-invasion
Olvanil
A375
Melanoma
18.5 µM
Additive with Mitoxantrone
Olvanil
SK-MEL 28
Melanoma (Metastatic)
22.1 µM
Weak CB1/TRPV1 dependence
Vanillin-Triazole
MCF-7
Breast
1.1 µM
Topoisomerase II inhibition
Experimental Protocols
Protocol 1: Chemoenzymatic Synthesis of Olvanil
Rationale: This protocol utilizes Candida antarctica Lipase B (CAL-B) to catalyze the amidation of vanillylamine with oleic acid, avoiding the use of corrosive thionyl chloride.
Neutralization: Dissolve Vanillylamine HCl in a minimum amount of water/NaOH to release the free base. Extract into the organic solvent (2-Methyl-2-butanol). Dry over
Reaction Setup: In a 50 mL round-bottom flask, combine Vanillylamine free base (10 mmol) and Oleic Acid (10 mmol) in 20 mL solvent.
Initiation: Add Novozym 435 (approx. 500 mg) and 1 g of activated Molecular Sieves.
Incubation: Incubate at 50°C with orbital shaking (200 rpm) for 24–48 hours. Monitor by TLC (Hexane:Ethyl Acetate 3:1).[1]
Work-up: Filter off the enzyme and sieves. Evaporate the solvent under reduced pressure.
Purification: Purify the residue via silica gel column chromatography (Eluent: CHCl3/MeOH 95:5) to yield Olvanil as a waxy solid.[1]
Validation: Confirm structure via ¹H-NMR (Triplet at
5.35 for alkene protons, Doublet at 4.35 for benzylic ).
Protocol 2: In Vitro Anti-Invasive Assay (Boyden Chamber)
Rationale: To quantify the ability of vanillylamine derivatives to inhibit tumor metastasis.[1]
Method:
Preparation: Coat the upper surface of Transwell inserts (8 µm pore size) with Matrigel (1 mg/mL) to simulate the extracellular matrix.[1]
Seeding: Plate
cancer cells (e.g., DMS 114) in the upper chamber in serum-free media containing the test compound (Olvanil, 1–100 µM).
Chemoattractant: Fill the lower chamber with media containing 10% FBS.
Incubation: Incubate for 24 hours at 37°C, 5%
.
Quantification: Remove non-invading cells from the upper surface with a cotton swab. Fix invading cells (lower surface) with methanol and stain with Crystal Violet.[1]
Analysis: Count cells in 5 random fields per well under a microscope. Calculate % inhibition relative to Vehicle Control (DMSO).
References
Biocatalytic synthesis of the non-pungent capsaicinoid olvanil from agri-food waste. RSC Sustainability, 2025.
[Link]
Non-pungent long chain capsaicin-analogs arvanil and olvanil display better anti-invasive activity than capsaicin in human small cell lung cancers. Journal of Experimental Therapeutics & Oncology, 2010.
[Link]
Comparison of the Anticancer Effects of Arvanil and Olvanil When Combined with Cisplatin and Mitoxantrone in Various Melanoma Cell Lines. International Journal of Molecular Sciences, 2022.[4][5]
[Link]
Detailed Analysis of the Binding Mode of Vanilloids to Transient Receptor Potential Vanilloid Type I (TRPV1). PLOS ONE, 2016.
[Link]
Endogenous Unsaturated C18 N-Acylethanolamines Are Vanilloid Receptor (TRPV1) Agonists. Journal of Biological Chemistry, 2006.
[Link]
A Validated Protocol for the Synthesis of Capsaicinoids via N-acylation of Vanillylamine Hydrochloride
An Application Note for Researchers, Scientists, and Drug Development Professionals Senior Application Scientist: Dr. Gemini Abstract This application note provides a comprehensive, field-proven protocol for the synthesi...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Senior Application Scientist: Dr. Gemini
Abstract
This application note provides a comprehensive, field-proven protocol for the synthesis of capsaicinoids, a class of alkaloids responsible for the pungency of chili peppers. These compounds are of significant interest in pharmaceutical and therapeutic research due to their diverse pharmacological activities.[1] The described method is a highly efficient and scalable approach for synthesizing various capsaicinoid analogs through the N-acylation of vanillylamine hydrochloride with different acyl chlorides. By employing a biphasic aqueous/organic system, this protocol achieves high yields (typically 93-96%) and purity with a straightforward work-up procedure.[2][3] This guide details the underlying chemical principles, step-by-step experimental procedures, purification techniques, and analytical characterization methods, making it an invaluable resource for researchers in medicinal chemistry, drug development, and chemical synthesis.
Introduction: The Significance of Synthetic Capsaicinoids
Capsaicinoids are a family of compounds produced by plants of the Capsicum genus.[4] The most abundant and potent of these is capsaicin (trans-8-methyl-N-vanillyl-6-nonenamide).[4] The structure of all capsaicinoids features three key regions: an aromatic vanillyl head group, a stable amide bond, and a variable hydrophobic acyl tail.[4][5] This structural motif is crucial for their interaction with the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor, the protein responsible for the sensation of heat and pain.
While natural extraction from chili peppers is possible, chemical synthesis offers several distinct advantages for research and development:
Structural Diversity: Synthesis allows for the creation of a wide array of non-natural analogs by varying the fatty acid side chain, enabling the exploration of structure-activity relationships (SAR) and the development of compounds with tailored pharmacological profiles.[6]
Purity and Consistency: Synthetic routes provide highly pure compounds, free from the complex mixture of related alkaloids found in natural extracts, which is critical for accurate pharmacological and clinical studies.[7]
Scalability: Chemical synthesis provides a reliable and scalable method for producing large quantities of specific capsaicinoids, overcoming the agricultural variability associated with natural sourcing.[8]
This protocol focuses on the robust and widely applicable condensation reaction between vanillylamine and an acyl chloride, a method that is both efficient and adaptable for producing a library of capsaicinoid analogs.
Chemical Principle and Mechanism: The Schotten-Baumann Reaction
The core of this synthetic protocol is the Schotten-Baumann reaction , a classic method for forming amides from amines and acyl chlorides.[9][10][11] The reaction proceeds via a nucleophilic acyl substitution mechanism.[9][12]
Mechanism Breakdown:
Deprotonation: Vanillylamine hydrochloride is a salt. To make the amine nucleophilic, a base (in this case, sodium hydroxide) is used to neutralize the hydrochloric acid, liberating the vanillylamine free base in situ.
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the free vanillylamine attacks the electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate.[9]
Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group.
Proton Transfer: The resulting protonated amide is deprotonated by the base to yield the neutral amide product (the capsaicinoid) and water. The base also serves to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards the product.[10][13]
The use of a biphasic system (e.g., water and an organic solvent like chloroform or dichloromethane) is a key feature of the Schotten-Baumann conditions.[11] The base resides in the aqueous phase, while the reactants and the final product are soluble in the organic phase. This setup facilitates an efficient reaction at the interface and simplifies the subsequent purification process.[2][3][11]
Caption: Reaction mechanism for capsaicinoid synthesis.
Materials and Methods
Equipment
Magnetic stirrer with stir bar
Round-bottom flasks (100 mL, 250 mL)
Reflux condenser
Dropping funnel
Separatory funnel
Beakers and graduated cylinders
Rotary evaporator
Glassware for column chromatography
pH indicator strips
Standard laboratory glassware (pipettes, spatulas, etc.)
Organic solvent. Dichloromethane can also be used.
Hydrochloric Acid (HCl)
7647-01-0
HCl
36.46
~37% (conc.)
For work-up.
Sodium Bicarbonate (NaHCO₃)
144-55-8
NaHCO₃
84.01
≥99%
For work-up.
Brine (sat. NaCl solution)
7647-14-5
NaCl
58.44
N/A
For work-up.
Anhydrous Magnesium Sulfate
7487-88-9
MgSO₄
120.37
≥99.5%
Drying agent.
Silica Gel
7631-86-9
SiO₂
60.08
N/A
For column chromatography (e.g., 230-400 mesh).
TLC plates (Silica gel 60 F₂₅₄)
N/A
N/A
N/A
N/A
For reaction monitoring.
Solvents for Chromatography
N/A
N/A
N/A
HPLC grade
e.g., Hexane, Ethyl Acetate.
Mandatory Safety Precautions
Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (nitrile gloves are suitable).
Ventilation: All steps of this synthesis must be performed in a well-ventilated fume hood. Acyl chlorides are corrosive and release HCl gas upon contact with moisture.
Handling Capsaicinoids: The final products are potent irritants. Avoid inhalation of dust or aerosols and direct contact with skin and eyes.[15] In case of skin contact, wash the affected area thoroughly with soap and water. For eye contact, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.[16][17]
Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.
Detailed Experimental Protocol
This protocol describes the synthesis of Nonivamide (N-vanillylnonanamide) as a representative example. The procedure can be adapted for other capsaicinoids by substituting nonanoyl chloride with the desired acyl chloride.
Step 1: Reaction Setup
In a 100 mL round-bottom flask equipped with a magnetic stir bar, add vanillylamine hydrochloride (3.0 g, 15.8 mmol) and sodium hydroxide (1.3 g, 32.5 mmol).
Add 30 mL of deionized water and 22 mL of chloroform to create the biphasic system.[18]
Stir the mixture vigorously at room temperature until all solids have dissolved. The vanillylamine hydrochloride will dissolve in the aqueous layer, where it is deprotonated by NaOH to the free amine, which can then partition into the organic layer.
Step 2: Acylation
In a separate small flask, prepare a solution of nonanoyl chloride (2.8 g, 15.8 mmol) in 8 mL of chloroform.[18]
Transfer this solution to a dropping funnel and add it dropwise to the vigorously stirring biphasic mixture over a period of 20-30 minutes. An exothermic reaction may be observed. Maintain the temperature with a water bath if necessary.
After the addition is complete, allow the reaction to stir at room temperature for an additional 2 hours to ensure completion.[18]
Step 3: Reaction Monitoring and Work-up
Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of hexane:ethyl acetate (e.g., 7:3 v/v). Spot the starting vanillylamine (dissolved in a small amount of methanol) and the reaction mixture (from the organic layer). The reaction is complete when the vanillylamine spot has disappeared.
Once complete, transfer the mixture to a separatory funnel.
Separate the layers. Extract the aqueous layer twice more with 15 mL portions of chloroform.
Combine all organic layers. Wash the combined organic phase sequentially with:
20 mL of 1 M HCl (to remove any unreacted amine).
20 mL of saturated sodium bicarbonate solution (to neutralize any excess acid).
20 mL of brine (to remove residual water).
Dry the organic layer over anhydrous magnesium sulfate.
Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, typically as an off-white solid or oil.
Step 4: Purification
Column Chromatography (Recommended): Purify the crude product using silica gel column chromatography.
Eluent: A gradient of hexane and ethyl acetate (e.g., starting from 9:1 and gradually increasing the polarity to 7:3) is effective.
Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent via rotary evaporation to obtain the purified nonivamide.
Recrystallization (Alternative): The product can also be purified by recrystallization from a suitable solvent system, such as ether/hexane.[7][19]
Caption: General workflow for capsaicinoid synthesis.
Characterization of Synthesized Capsaicinoids
The identity and purity of the final product must be confirmed by standard analytical techniques.[20]
¹H NMR (Proton Nuclear Magnetic Resonance): This is a powerful tool for structural elucidation. For a typical capsaicinoid like nonivamide, key expected signals include:
Aromatic protons on the vanillyl ring (~6.7-6.9 ppm).
A broad singlet for the amide N-H proton (~5.5-6.0 ppm).
A singlet for the methoxy (-OCH₃) group (~3.8 ppm).
A doublet for the benzylic methylene (-CH₂-NH) protons (~4.3 ppm).
A series of multiplets for the aliphatic acyl chain protons.[21]
Mass Spectrometry (MS): Provides confirmation of the molecular weight. For nonivamide (C₁₇H₂₇NO₃), the expected molecular ion peak [M+H]⁺ would be at m/z 294.21.
HPLC (High-Performance Liquid Chromatography): Used to assess the purity of the final compound. A reverse-phase C18 column with a mobile phase of acetonitrile and water is commonly used.[19][22] Purity should typically be ≥98% for use in biological assays.
- Inactive vanillylamine (HCl salt not neutralized).- Degraded acyl chloride (hydrolyzed by moisture).- Insufficient stirring of the biphasic mixture.
- Ensure sufficient base (at least 2 equivalents) is used.- Use fresh, high-purity acyl chloride.- Increase stirring speed to maximize interfacial area.
Incomplete Reaction
- Reaction time too short.- Insufficient amount of acyl chloride.
- Extend reaction time and monitor by TLC.- Use a slight excess (1.05-1.1 equivalents) of acyl chloride.
Impure Product
- Incomplete work-up.- Inefficient purification.
- Ensure all washing steps in the work-up are performed thoroughly.- Optimize the eluent system for column chromatography for better separation.
Conclusion
The protocol detailed in this application note describes a highly efficient, reliable, and versatile method for the synthesis of capsaicinoids from vanillylamine hydrochloride. The Schotten-Baumann condensation in a biphasic system offers high yields and a straightforward purification pathway. By enabling the synthesis of diverse analogs with high purity, this procedure provides researchers and drug development professionals with a powerful tool to advance the study of capsaicinoids and their therapeutic potential.
References
Arce-Rodríguez, M. L., & Ochoa-Alejo, N. (2019). Biochemistry and molecular biology of capsaicinoid biosynthesis: recent advances and perspectives. Planta, 250(5), 1457–1479. Available at: [Link]
Wang, B., Yang, F., Shan, Y. F., Qiu, W. W., & Tang, J. (2009). Highly efficient synthesis of capsaicin analogues by condensation of vanillylamine and acyl chlorides in a biphase H2O/CHCl3 system. Tetrahedron, 65(27), 5409-5412. Available at: [Link]
ResearchGate. (n.d.). Highly efficient synthesis of capsaicin analogues by condensation of vanillylamine and acyl chlorides in a biphase H2O/CHCl3 system | Request PDF. Available at: [Link]
J-Stage. (n.d.). Recent Understanding of the Biosynthesis of Capsaicinoids and Low-pungent Analogs towards Quality Improvement of Chili Pepper. Available at: [Link]
Fodor, B., et al. (2024). Flow Synthesis of Capsaicin and Capsaicinoid Analogues. ACS Sustainable Chemistry & Engineering. Available at: [Link]
PubMed. (2024). A comprehensive review of capsaicin: Biosynthesis, industrial productions, processing to applications, and clinical uses. Available at: [Link]
Journal of Chemical Education. (2011). Extraction, purification, and spectroscopic characterization of a mixture of capsaicinoids. Available at: [Link]
Google Patents. (n.d.). CN110305031B - Preparation method of capsaicin and capsaicin prepared by using same.
SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Available at: [Link]
Wikipedia. (n.d.). Vanillylamine. Available at: [Link]
Reddit. (2024). What is the name of this type reaction / its mechanism : r/chemhelp. Available at: [Link]
Sciencemadness Discussion Board. (2013). Synthesis of Vanillyl Acetamide, a capsaicin derivative. Available at: [Link]
PMC. (2013). Characterization of Different Capsicum Varieties by Evaluation of Their Capsaicinoids Content by High Performance Liquid Chromatography, Determination of Pungency and Effect of High Temperature. Available at: [Link]
ResearchGate. (n.d.). ¹H NMR spectrum results and the capsaicin and dihydrocapsaicin signal assignments. Available at: [Link]
BYJU'S. (2019). Schotten Baumann Reaction. Available at: [Link]
Fisher Scientific. (n.d.). Amide Synthesis. Available at: [Link]
ORBi. (2025). Discovery and isolation of novel capsaicinoids and their TRPV1-related activity. Available at: [Link]
Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Available at: [Link]
CNR-IRIS. (2025). Biocatalytic synthesis of the non-pungent capsaicinoid olvanil from agri-food waste. Available at: [Link]
ResearchGate. (2025). Extraction, Purification, and Spectroscopic Characterization of a Mixture of Capsaicinoids | Request PDF. Available at: [Link]
Google Patents. (n.d.). US20070293703A1 - Preparation and purification of synthetic capsaicin.
Google Patents. (n.d.). WO2004092122A2 - Preparation and purification of synthetic capsaicin.
University of Bath. (n.d.). A simple 1H NMR based assay of total capsaicinoid levels in Capsicum using signal suppression in non-deuterated solvent. Available at: [Link]
RSC Publishing. (n.d.). Quantification of capsaicinoids from chili peppers using 1H NMR without deuterated solvent - Analytical Methods. Available at: [Link]
Wikipedia. (n.d.). Schotten–Baumann reaction. Available at: [Link]
The Good Scents Company. (n.d.). capsaicin, 404-86-4. Available at: [Link]
Semantic Scholar. (n.d.). Quantification of capsaicinoids from chili peppers using 1H NMR without deuterated solvent. Available at: [Link]
MDPI. (2025). Small Structural Changes in Chili-Derived Capsaicin Resulting in Nonivamide Analogs of Significantly Improved Cytotoxicity and Good Tumor/Non-Tumor Cell Selectivity. Available at: [Link]
PMC. (2014). Biocatalytic potential of vanillin aminotransferase from Capsicum chinense. Available at: [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Capsaicin. Available at: [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Capsaicin. Available at: [Link]
National Pesticide Information Center. (n.d.). Capsaicin Fact Sheet. Available at: [Link]
MDPI. (2022). One-Pot Tandem Synthesis of Nitriles and Amides from Biomass Platform Compounds. Available at: [Link]
ResearchGate. (n.d.). Synthesis of vanillylamine from vanillic acid. (A) Two plasmids used to.... Available at: [Link]
ARC Journals. (n.d.). Synthesis of Some Capsaicin Analogues Using Fatty and Benzoic Acid- Chlorides. Available at: [Link]
ResearchGate. (2025). Green Protocols for the One-Pot Synthesis of Vanillin Based aminoalkyl and Amidoalkyl Naphthols and Their Antibacterial Activity. Available at: [Link]
Preparation of vanillylamine HCl stock solutions for cell culture
Abstract This application note provides a rigorous, standardized protocol for the preparation, storage, and handling of Vanillylamine Hydrochloride (Vanillylamine HCl) stock solutions. As a primary amine intermediate in...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note provides a rigorous, standardized protocol for the preparation, storage, and handling of Vanillylamine Hydrochloride (Vanillylamine HCl) stock solutions. As a primary amine intermediate in capsaicinoid biosynthesis and a functional probe for TRPV1 channels and transglutaminase activity, Vanillylamine HCl requires precise pH management and oxidation prevention to maintain biological efficacy. This guide addresses the specific challenges of the hydrochloride salt form—specifically its acidity in aqueous solution—and provides validated workflows for both aqueous and DMSO-based preparations.
Introduction & Biological Relevance
Vanillylamine (4-Hydroxy-3-methoxybenzylamine) is a phenolic amine often used as a precursor in the synthesis of capsaicinoids.[1] In cell biology, it serves two distinct, critical functions:
TRPV1 Modulation: It acts as a mild agonist for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, facilitating calcium influx studies without the potent cytotoxicity associated with high-dose capsaicin.
Transglutaminase (TGase) Substrate: Due to its primary amine group, Vanillylamine is an excellent acyl-acceptor substrate. It is frequently used to label glutamine residues in proteins, allowing researchers to track TGase activity or cross-linking events in extracellular matrix studies.
The "Salt" Factor:
Commercially available Vanillylamine is typically supplied as the Hydrochloride (HCl) salt . While this significantly improves water solubility compared to the free base, it introduces a critical variable: Acidity . Dissolving Vanillylamine HCl in unbuffered water or low-capacity media will drastically lower the pH, potentially triggering acid-sensing ion channels (ASICs) or causing non-specific cytotoxicity that mimics drug effects.
Physicochemical Profile
Property
Specification
Chemical Name
Vanillylamine Hydrochloride
CAS Number
7149-10-2
Molecular Weight
189.64 g/mol
Appearance
White to off-white crystalline powder
Solubility (Water)
~50 mg/mL (Freely soluble)
Solubility (DMSO)
~40 mg/mL (Soluble)
pKa
~9.3 (Amine), ~10.0 (Phenol)
Hygroscopicity
Moderate (Store in desiccator)
Critical Considerations (The "Why" Behind the Protocol)
A. The pH Trap
The HCl counter-ion means a 100 mM aqueous solution of Vanillylamine HCl can have a pH < 4.0.
Risk: Direct addition to cell culture media (even with HEPES) can overwhelm the buffer capacity, turning Phenol Red yellow and causing acid-induced stress.
Solution: Stock solutions in water must be pH-adjusted or prepared in strong buffers (PBS), whereas DMSO stocks rely on the infinite dilution method to mitigate pH effects.
B. Oxidation Sensitivity
The phenolic hydroxyl group (position 4) is susceptible to oxidation, leading to the formation of quinones (browning of solution).
Risk: Oxidized products are often cytotoxic and lose receptor affinity.
Solution: Protect from light; use fresh preparations or store at -20°C/-80°C; avoid repeated freeze-thaw cycles.
C. Sterilization
Risk: Autoclaving destroys the organic amine structure.
Solution: Cold sterilization via 0.22 µm PES or PVDF filters is mandatory.
Protocol A: Aqueous Stock Preparation (Recommended for Immediate Use)
Best for applications sensitive to DMSO (e.g., primary neurons).
Target Concentration: 100 mM
Volume: 10 mL
Calculate Mass:
Weighing: Weigh 189.6 mg of Vanillylamine HCl into a sterile 15 mL conical tube.
Solubilization: Add 8 mL of sterile PBS (Phosphate Buffered Saline, pH 7.4). Vortex until fully dissolved.[2][3]
Note: Do not add the full 10 mL yet.
pH Adjustment (Critical Step):
Check pH using a micro-probe or pH paper. It will likely be acidic.
Carefully add 1N NaOH dropwise to adjust pH to 7.0 – 7.4 .
Caution: If pH exceeds 8.5, the free base may precipitate or oxidize rapidly.
Final Volume: Add sterile PBS to bring the total volume to exactly 10 mL .
Sterilization: Pass the solution through a 0.22 µm PES syringe filter into a sterile light-protected tube.
Storage: Use immediately or aliquot (200 µL) and freeze at -20°C. Stable for 1 month.
Protocol B: DMSO Stock Preparation (Recommended for Long-Term Storage)
Best for high-concentration stocks and hydrophobic environments.
Target Concentration: 200 mM
Volume: 5 mL
Weighing: Weigh 189.6 mg of Vanillylamine HCl.
Solubilization: Add 5 mL of high-grade, sterile DMSO (Dimethyl Sulfoxide).
Note: No pH adjustment is possible or necessary in anhydrous DMSO.
Dissolution: Vortex vigorously. If necessary, warm to 37°C for 2 minutes. The solution should be clear and colorless.
Sterilization: Filter through a 0.22 µm PTFE or Nylon filter (PES is DMSO-incompatible).
Aliquot & Storage:
Aliquot 50–100 µL into amber microcentrifuge tubes.
Store at -80°C (Preferred) or -20°C.
Shelf Life: 6 months (-20°C) to 1 year (-80°C).
Usage in Culture:
Dilute at least 1:1000 into media to keep final DMSO < 0.1%.[3]
Self-Validation: Verify that the addition does not shift the color of the culture medium (Phenol Red).
Visualizations
Figure 1: Preparation Workflow Decision Tree
Caption: Decision matrix for selecting the appropriate solvent system based on experimental needs (Stability vs. Toxicity).
Figure 2: Biological Mechanism of Action
Caption: Dual mechanism of Vanillylamine: TRPV1 agonism (signaling) and Transglutaminase substrate activity (labeling).
References
PubChem. (2023). Vanillylamine | C8H11NO2.[4][5][6][][8] National Library of Medicine. Available at: [Link]
Application Notes and Protocols: Enzymatic Acylation of 4-Hydroxy-3-methoxybenzylamine HCl
Introduction The selective acylation of primary amines is a cornerstone transformation in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. 4-Hydroxy-3-methoxybenzylamine, also known as vanillyla...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The selective acylation of primary amines is a cornerstone transformation in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. 4-Hydroxy-3-methoxybenzylamine, also known as vanillylamine, is a key intermediate in the synthesis of various bioactive compounds, including the well-known analgesic capsaicin and its analogs. Traditional chemical acylation methods often require harsh reaction conditions, protecting group strategies, and can generate significant waste, posing environmental concerns.
Biocatalysis, utilizing enzymes to mediate chemical transformations, offers a green and highly selective alternative.[1] Lipases (EC 3.1.1.3), in particular, have emerged as versatile and robust biocatalysts for a wide range of reactions, including the acylation of amines.[2][3] Their high chemo-, regio-, and enantioselectivity, coupled with their ability to function in non-aqueous environments, make them ideal for the synthesis of complex organic molecules.[4] This application note provides a detailed protocol for the enzymatic acylation of 4-Hydroxy-3-methoxybenzylamine HCl using immobilized Candida antarctica Lipase B (CALB), a widely used and commercially available biocatalyst.[3][5][6]
The Rationale for Enzymatic Acylation
The decision to employ an enzymatic approach for the acylation of 4-hydroxy-3-methoxybenzylamine HCl is driven by several key advantages over conventional chemical methods:
Mild Reaction Conditions: Enzymatic reactions typically proceed at or near room temperature and atmospheric pressure, preserving sensitive functional groups and reducing energy consumption.
High Selectivity: Enzymes can differentiate between functional groups, minimizing the need for protecting groups and reducing the number of synthetic steps. In the case of 4-hydroxy-3-methoxybenzylamine, the enzyme selectively acylates the primary amine without affecting the phenolic hydroxyl group.
Environmental Sustainability: Biocatalytic processes are inherently "greener" as they utilize renewable catalysts (enzymes), often in environmentally benign solvents, and generate less hazardous waste.[1]
Catalyst Reusability: The use of immobilized enzymes allows for easy recovery and reuse of the biocatalyst, significantly improving process economics.[7]
Protocol 1: Neutralization of 4-Hydroxy-3-methoxybenzylamine HCl
The starting material is the hydrochloride salt, which is not suitable for direct enzymatic acylation. The free amine must be generated in situ or prior to the reaction.
Dissolve 1.0 g of 4-Hydroxy-3-methoxybenzylamine HCl in 20 mL of deionized water.
Cool the solution in an ice bath.
Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) dropwise with stirring until the pH of the solution is approximately 8-9.
Extract the aqueous solution with ethyl acetate (3 x 20 mL).
Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).
Filter to remove the drying agent.
Evaporate the solvent under reduced pressure to obtain the free amine as an oil or low-melting solid.
Note: Alternatively, the free amine can be generated in situ by the addition of a stoichiometric amount of a non-nucleophilic organic base, such as triethylamine (TEA), directly to the reaction mixture. This is the approach detailed in the subsequent protocol.
Protocol 2: Enzymatic Acylation of 4-Hydroxy-3-methoxybenzylamine
This protocol describes the lipase-catalyzed acylation using ethyl acetate as both the acyl donor and the solvent.
To a 50 mL round-bottom flask, add 4-Hydroxy-3-methoxybenzylamine HCl (1.0 mmol).
Add 20 mL of anhydrous methyl tert-butyl ether (MTBE).[8]
Add triethylamine (1.1 mmol, 1.1 equivalents) to the suspension to neutralize the HCl salt and liberate the free amine. Stir for 10 minutes at room temperature.
Add ethyl acetate (5.0 mmol, 5.0 equivalents) as the acyl donor.
Add Novozym® 435 (100 mg) to the reaction mixture.[9]
Seal the flask and place it in an orbital shaker set at 200 rpm and 40°C.
Monitor the reaction progress by taking small aliquots (e.g., 50 µL) at regular intervals (e.g., 1, 2, 4, 8, 24 hours).
dot
Figure 1: General workflow for the enzymatic acylation of 4-Hydroxy-3-methoxybenzylamine.
Protocol 3: Reaction Monitoring by High-Performance Liquid Chromatography (HPLC)
Dilute the 50 µL aliquot with 950 µL of the mobile phase (e.g., a mixture of acetonitrile and water).
Filter the diluted sample through a 0.22 µm syringe filter.
Inject 10 µL of the filtered sample into the HPLC system.
A typical HPLC method would utilize a C18 reverse-phase column.
A gradient elution method is often suitable for separating the starting material, product, and any byproducts.[10]
Monitor the elution profile using a UV detector at a wavelength where both the starting material and product have significant absorbance (e.g., 280 nm).
Quantify the conversion by comparing the peak areas of the starting material and the product.
Protocol 4: Product Isolation and Purification
Once the reaction has reached the desired conversion, cool the mixture to room temperature.
Remove the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent and dried for reuse.
Transfer the filtrate to a separatory funnel.
Wash the organic layer with a 5% aqueous solution of NaHCO₃ (2 x 15 mL) to remove any unreacted starting material and the triethylamine hydrochloride salt.
Wash the organic layer with brine (1 x 15 mL).
Dry the organic layer over anhydrous Na₂SO₄.
Filter and evaporate the solvent under reduced pressure to yield the crude product.
If necessary, purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.
Expected Results and Data Presentation
The enzymatic acylation of 4-hydroxy-3-methoxybenzylamine is expected to proceed with high conversion and selectivity. The primary product will be N-(4-hydroxy-3-methoxybenzyl)acetamide.
Table 2: Representative Reaction Data
Time (h)
Conversion (%)
Product Purity (%) (crude)
1
25
>95
4
70
>95
8
92
>95
24
>99
>95
Note: These are illustrative data. Actual results may vary depending on the specific reaction conditions and the activity of the enzyme batch.
Mechanistic Insights
The lipase-catalyzed acylation of amines proceeds through a well-established mechanism. In non-aqueous media, the reaction is a transesterification.
dot
Figure 2: Simplified mechanism of lipase-catalyzed amine acylation.
The catalytic cycle involves two main steps:
Acylation of the Enzyme: The acyl donor (ethyl acetate) binds to the active site of the lipase. The serine residue in the catalytic triad attacks the carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, releasing ethanol and forming a covalent acyl-enzyme intermediate.
Deacylation by the Amine: The primary amine (4-hydroxy-3-methoxybenzylamine) then acts as a nucleophile, attacking the carbonyl carbon of the acyl-enzyme intermediate. This forms another tetrahedral intermediate, which subsequently collapses to release the acylated amine product and regenerate the free enzyme.
Troubleshooting
Table 3: Troubleshooting Guide
Issue
Possible Cause(s)
Suggested Solution(s)
Low or no conversion
Inactive enzyme
- Use a fresh batch of enzyme. - Ensure proper storage of the enzyme.
Insufficient neutralization of HCl salt
- Confirm the pH of the reaction mixture is basic. - Use a slight excess of triethylamine.
Water content in the solvent
- Use anhydrous solvents. - Add molecular sieves to the reaction mixture.
Slow reaction rate
Low temperature
- Increase the reaction temperature (within the enzyme's stability range, typically up to 60°C for Novozym® 435).
Insufficient mixing
- Increase the shaking speed to ensure good suspension of the immobilized enzyme.
Low enzyme loading
- Increase the amount of Novozym® 435.
Formation of byproducts
Non-enzymatic side reactions
- Lower the reaction temperature. - Ensure the purity of starting materials.
Hydrolysis of the product
- Minimize water content in the reaction.
Conclusion
This application note provides a robust and reliable protocol for the enzymatic acylation of 4-Hydroxy-3-methoxybenzylamine HCl using the commercially available immobilized lipase, Novozym® 435. The biocatalytic approach offers a green, selective, and efficient alternative to traditional chemical methods. The provided protocols for reaction setup, monitoring, and product purification, along with the troubleshooting guide, are intended to enable researchers, scientists, and drug development professionals to successfully implement this valuable synthetic transformation in their laboratories.
References
Gotor-Fernández, V., Busto, E., & Gotor, V. (2006). Lipase-catalyzed amidation reactions. In Enzyme catalysis in organic synthesis (pp. 1139-1172). Wiley-VCH. [Link]
de Gonzalo, G., Brieva, R., & Sánchez, V. M. (2010). Lipase-catalyzed synthesis of amides. Catalysis Science & Technology, 1(2), 187-198. [Link]
Sheldon, R. A., & van Pelt, S. (2013). Enzyme immobilisation in biocatalysis: why, what and how. Chemical Society Reviews, 42(15), 6223-6235. [Link]
Faber, K. (2018). Biotransformations in organic chemistry: a textbook. Springer. [Link]
Ghanem, A. (2007). Lipase-catalyzed kinetic resolution of racemic amines: a facile access to enantiopure amines. Tetrahedron, 63(8), 1721-1756. [Link]
Anderson, E. M., Larsson, K. M., & Kirk, O. (1998). One biocatalyst in many applications: The use of Candida antarctica lipase B in organic synthesis. Biocatalysis and Biotransformation, 16(3), 181-204. [Link]
Poppe, L., & Novák, L. (2013). Selective biocatalysis: a synthetic approach. John Wiley & Sons. [Link]
HPLC Method Development. (n.d.). Waters. Retrieved from [Link]
Application Note: Protein Crosslinking & Conjugation with Vanillylamine Derivatives
This Application Note and Protocol details the procedure for crosslinking and site-specific conjugation of proteins using Vanillylamine derivatives . While often overshadowed by aliphatic amines (like cadaverine) in tran...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol details the procedure for crosslinking and site-specific conjugation of proteins using Vanillylamine derivatives . While often overshadowed by aliphatic amines (like cadaverine) in transglutaminase applications, vanillylamine derivatives offer unique physicochemical properties (aromatic rigidity, phenolic functionality) that are advantageous in drug development, particularly for Antibody-Drug Conjugates (ADCs) and hydrogel biomaterials.
This guide covers two distinct mechanistic pathways:
Transglutaminase-Mediated Conjugation: Using vanillylamine as a primary amine donor for site-specific labeling of Glutamine (Gln) residues.
Tyrosinase-Mediated Oxidative Crosslinking: Utilizing the phenolic moiety of vanillylamine for zero-length or polymerizing crosslinking.
Introduction & Mechanistic Rationale
In the landscape of protein bioconjugation, Vanillylamine (4-hydroxy-3-methoxybenzylamine) serves as a versatile dual-functional scaffold. Unlike flexible aliphatic linkers (e.g., PEG-amines, cadaverine), the vanillylyl group provides a rigid aromatic core and a phenolic handle.
Why Vanillylamine Derivatives?
Transglutaminase (TGase) Substrate: The primary benzylic amine is an excellent substrate for microbial Transglutaminase (mTG) and mammalian TG2, allowing site-specific attachment to Glutamine (Q) tags on antibodies or therapeutic proteins.
Oxidative Crosslinking Potential: The phenolic group allows for secondary crosslinking via Tyrosinase or Peroxidase (forming o-quinones), enabling the formation of stable protein networks or hydrogels without exogenous chemical crosslinkers like Glutaraldehyde.
Bio-orthogonal "Click" Handle: Vanillylamine can be easily derivatized (e.g., with azides or tetrazines) to serve as a rigid linker for subsequent click chemistry.
Mechanistic Pathways[1]
Figure 1: Dual mechanistic pathways for vanillylamine-mediated protein modification. The TGase pathway (green) yields precise conjugates, while the Tyrosinase pathway (red) yields robust crosslinked networks.
Protocol A: Site-Specific Conjugation via Transglutaminase (mTG)
This protocol is the gold standard for creating homogeneous Antibody-Drug Conjugates (ADCs) or labeled proteins. It utilizes a Vanillylamine-Linker-Payload (e.g., Vanillylamine-PEG-Biotin) as the amine donor.
Materials Required[1][2][3][4][5][6][7][8][9][10]
Target Protein: Must contain an accessible Glutamine (Gln) residue or a specific Q-tag (e.g., LLQG). Concentration: 1–5 mg/mL.
Enzyme: Microbial Transglutaminase (mTG) from Streptomyces mobaraensis (commercially available as Zedira or Ajinomoto grades).
Note: Mammalian TG2 can be used but requires Ca²⁺ and reducing agents.
Substrate: Vanillylamine Derivative (e.g., 5-50 mM stock in DMSO).
Synthesis Tip: React Vanillylamine with an NHS-ester payload (e.g., NHS-PEG4-Azide) in dry DMF/DIEA to generate the substrate if not buying commercially.
Buffer: PBS (pH 7.4) or Tris-HCl (pH 8.0). Avoid amine-containing buffers (Tris is acceptable if the enzyme activity is high, but PBS/HEPES is preferred to prevent buffer competition).
Step-by-Step Procedure
Substrate Preparation:
Dissolve the Vanillylamine derivative in anhydrous DMSO to a concentration of 50 mM.
Critical: Ensure the derivative is free of ammonium salts, which compete with the reaction.
Reaction Assembly:
In a 1.5 mL microcentrifuge tube, combine:
Buffer: PBS, pH 7.4 (to final volume).
Target Protein: Final conc. 10–20 µM (approx. 1–3 mg/mL for IgG).
Vanillylamine Substrate: Final conc. 0.4–1.0 mM (20–50 molar excess over protein).
Incubate at 37°C for 4–16 hours or 22°C for 16–24 hours .
Optimization: For heat-sensitive proteins, incubate at 4°C for 48 hours.
Termination:
Stop the reaction by adding EDTA (final 10 mM) if using Ca²⁺-dependent TG2, or by spin-column purification for mTG.
Alternatively, add a specific mTG inhibitor (e.g., Zedira Z006).
Purification:
Remove excess Vanillylamine substrate using a Desalting Column (e.g., Zeba Spin, 7K MWCO) or Dialysis against PBS.
Validation: The aromatic ring of vanillylamine allows for UV absorbance monitoring at ~280nm (overlapping with protein) or ~230nm. If the derivative has a fluorophore, monitor at the specific excitation wavelength.
Protocol B: Oxidative Crosslinking via Tyrosinase
This protocol is used for forming hydrogels , stabilizing protein films, or "zero-length" crosslinking of proteins that lack specific tags but are rich in nucleophiles (Lys, Cys).
Materials Required[1][2][3][4][5][6][7][8][9][10]
Target Proteins: Casein, Gelatin, Collagen, or any protein with surface Lys/Cys/Tyr residues.
Enzyme: Mushroom Tyrosinase (EC 1.14.18.1).
Mediator: Vanillylamine HCl (pure).
Buffer: 50 mM Sodium Phosphate, pH 6.5–7.0. (Tyrosinase is less active at pH > 7.5).
Step-by-Step Procedure
Solution Preparation:
Prepare Protein solution: 5–10% (w/v) in Phosphate buffer.
Prepare Vanillylamine stock: 100 mM in water.
Crosslinking Reaction:
Mix Protein solution with Vanillylamine (Final conc. 1–5 mM).
Note: Vanillylamine acts as a "bridging" molecule. It is oxidized to a quinone, which then reacts with Protein A and Protein B.
Initiate reaction by adding Tyrosinase (10–50 U/mL).
Gelation/Crosslinking:
Incubate at 25–30°C with gentle shaking (oxygen is required).
Visual Cue: The solution will turn slightly brown/yellow due to quinone formation (the "browning reaction").
Timepoint: Gelation typically occurs within 30–120 minutes depending on protein concentration.
Quenching (Optional):
To stop the reaction, add Sodium Azide (0.1% - toxic!) or heat to 80°C for 5 minutes to denature the enzyme.
Analytical Validation
Data Presentation: Comparison of Methods
Feature
TGase-Mediated (Protocol A)
Tyrosinase-Mediated (Protocol B)
Specificity
High (Gln residues only)
Low (Reacts with Lys, Cys, Tyr)
Primary Interaction
Isopeptide Bond (Covalent)
Quinone-Nucleophile Adduct
Vanillylamine Role
Amine Donor (Label)
Crosslinker / Mediator
Byproducts
Ammonia ()
, melanin-like pigments
Key Application
ADCs, Site-specific labeling
Hydrogels, Food matrices, Materials
Mass Spectrometry (LC-MS)
Protocol A (TGase): Look for a mass shift corresponding to the Vanillylamine derivative.
Calculation:
(Loss of ).
Protocol B (Tyrosinase): Analysis is difficult due to heterogeneity. Use SDS-PAGE to observe high-MW smear or polymer formation.
SDS-PAGE
Run reducing SDS-PAGE.
TGase: Distinct band shift (if derivative is large) or fluorescent band (if derivative is fluorophore).
Tyrosinase: Disappearance of monomeric protein bands and appearance of high-MW aggregates at the top of the gel.
Troubleshooting Guide
Issue: Low Conjugation Yield (TGase)
Cause 1:Buffer Interference. Tris or Glycine buffers contain amines that compete with Vanillylamine.
Solution: Dialyze protein into PBS or HEPES before reaction.
Cause 2:Steric Hindrance. The Gln residue is buried.
Solution: Use a flexible linker between the Vanillylamine core and the payload, or try a "deglycosylated" antibody if the Q-tag is near the Fc glycan.
Cause 3:Oxidation. Vanillylamine is sensitive to air over time.
Solution: Use fresh stock solutions and add mild antioxidants (e.g., Ascorbate) only if they don't inhibit the enzyme (Check enzyme compatibility; mTG is robust, Tyrosinase requires
).
Issue: Excessive Browning (Tyrosinase)
Cause: Over-oxidation of Vanillylamine leading to polymerization (melanin formation) rather than protein crosslinking.
Solution: Reduce Vanillylamine concentration or decrease reaction time.
Abraham, A., et al. (2014). "Biocatalytic potential of vanillin aminotransferase from Capsicum chinense." BMC Biotechnology.
Tyrosinase Crosslinking Mechanisms
Heck, T., et al. (2013). "Enzymatic cross-linking of proteins with tyrosinase." Applied Microbiology and Biotechnology.
Vanillin/Chitosan Crosslinking (Schiff Base context)
Zhang, Y., et al. (2023). "Preparation and Improved Properties of Vanillin-Crosslinked Polyvinyl Alcohol/Chitosan Active Packaging Films." Polymers.[1][2]
Application Notes & Protocols: Strategic Coupling of Vanillylamine HCl with Fatty Acids for the Synthesis of Bioactive Amides
Introduction: The Significance of N-Vanillyl Acylamides The condensation of vanillylamine with fatty acids gives rise to a class of compounds known as N-vanillyl acylamides. These molecules are of significant interest to...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of N-Vanillyl Acylamides
The condensation of vanillylamine with fatty acids gives rise to a class of compounds known as N-vanillyl acylamides. These molecules are of significant interest to researchers, scientists, and drug development professionals due to their diverse biological activities. The parent compound of this family is capsaicin, the pungent component of chili peppers, which is an amide of vanillylamine and 8-methyl-6-nonenoic acid.[1] Capsaicin and its synthetic analogues have demonstrated a wide range of pharmacological effects, including analgesic, anti-inflammatory, antioxidant, and potential anti-obesity properties.[1][2]
The bioactivity of these amides can be modulated by altering the length and degree of unsaturation of the fatty acid chain.[3] For instance, analogues with longer acyl chains are often less pungent while retaining or even enhancing other beneficial bioactivities.[3] This has spurred considerable interest in the development of robust and efficient synthetic methodologies to create diverse libraries of these compounds for structure-activity relationship (SAR) studies.
This document provides a detailed guide to the key reaction conditions for the coupling of vanillylamine hydrochloride with various fatty acids, offering both chemical and enzymatic strategies. It is designed to provide researchers with the foundational knowledge and practical protocols necessary to successfully synthesize these valuable compounds.
Core Principles of Amide Bond Formation
The central challenge in coupling vanillylamine hydrochloride with a fatty acid is the formation of a stable amide bond. This requires the activation of the carboxylic acid group of the fatty acid to make it more susceptible to nucleophilic attack by the primary amine of vanillylamine. A critical prerequisite for this reaction is the neutralization of the vanillylamine hydrochloride salt to liberate the free amine, which is the active nucleophile.
There are two primary strategies to achieve this amide bond formation: chemical activation and enzymatic catalysis.
Chemical Coupling Strategies
Chemical methods are widely employed for their versatility and scalability. The choice of coupling reagent and reaction conditions is paramount for achieving high yields and purity.
Carbodiimide-Mediated Coupling (EDC/NHS)
This is one of the most common and efficient methods for amide bond formation under mild conditions.[4][5] 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates the carboxylic acid.[4][6] The efficiency of this reaction is significantly enhanced by the addition of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[7][8]
Mechanism and Rationale:
Activation of the Carboxylic Acid: EDC reacts with the fatty acid's carboxyl group to form a highly reactive O-acylisourea intermediate. This step is most efficient at a slightly acidic pH (4.5-6.0).[9][10]
Formation of a Stable NHS Ester: The O-acylisourea intermediate is unstable in aqueous solutions and prone to hydrolysis.[7] NHS is added to react with this intermediate, forming a more stable, amine-reactive NHS ester. This semi-stable ester has a longer half-life, allowing for a more controlled reaction with the amine.[7][9]
Nucleophilic Attack by Vanillylamine: The liberated vanillylamine (after neutralization) attacks the NHS ester, forming the desired amide bond and releasing NHS. This step is most efficient at a pH of 7.2-8.5.[10]
Neutralization is Key: Since the starting material is vanillylamine HCl, a non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIEA), must be added to the reaction mixture to neutralize the hydrochloride salt and liberate the free vanillylamine.[11][12] It is also important to account for the hydrochloride present in the EDC reagent itself.[13]
Workflow for EDC/NHS Coupling
Caption: General workflow for EDC/NHS mediated coupling.
Acyl Chloride Method
This classic method involves converting the fatty acid into a more reactive acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acyl chloride is then reacted with vanillylamine to form the amide.
Schotten-Baumann Reaction Conditions: This reaction is often performed under Schotten-Baumann conditions, which involve an interfacial reaction in a two-phase system of water and an organic solvent.[2] An aqueous solution of a base, such as sodium hydroxide, is used to neutralize the liberated HCl and the starting vanillylamine HCl.[2]
Advantages and Considerations:
High Reactivity: Acyl chlorides are highly reactive, often leading to rapid and high-yielding reactions.
Substrate Suitability: This method is particularly suitable for high molecular weight fatty acids that are less soluble in water and hydrolyze more slowly.[2]
Side Reactions: The high reactivity can also lead to side reactions if not controlled properly. The phenolic hydroxyl group on vanillylamine could potentially be acylated, although N-acylation is generally favored.
Enzymatic Synthesis: A Greener Approach
Biocatalytic methods, primarily using lipases, have emerged as an attractive alternative to chemical synthesis, aligning with the principles of green chemistry.[14] Lipases can catalyze the formation of amide bonds in organic solvents.
Key Enzymes and Conditions:
Novozym 435: This immobilized Candida antarctica lipase B (CALB) is frequently used for the amidation of vanillylamine with fatty acids or their methyl esters.[11][14]
Reaction Medium: The reaction is typically carried out in a non-polar organic solvent like hexane or in a solvent-free system.
Temperature: Enzymatic reactions are often conducted at moderately elevated temperatures (e.g., 40-70°C) to increase the reaction rate.[14]
Water Removal: The condensation reaction produces water, which can lead to a competing hydrolysis reaction.[14] The addition of molecular sieves can help to drive the equilibrium towards amide formation.[15]
Reactant Preparation: In a round-bottom flask under a nitrogen atmosphere, dissolve oleic acid (1.0 equivalent) in anhydrous DMF.
Activation: Add NHS (1.2 equivalents) and EDC HCl (1.2 equivalents) to the solution. Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.
Amine Addition: In a separate flask, dissolve vanillylamine hydrochloride (1.1 equivalents) in anhydrous DMF. Add triethylamine (2.5 equivalents) to neutralize the hydrochloride salt and stir for 10 minutes.
Coupling: Slowly add the vanillylamine solution to the activated oleic acid mixture.
Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Workup:
Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate and water.
Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the crude residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate) to yield the pure N-oleoyl-vanillylamide.
Protocol 2: Acyl Chloride Synthesis of N-Palmitoyl-vanillylamide
This protocol is adapted from the Schotten-Baumann methodology.[2]
Materials:
Palmitic acid
Thionyl chloride (SOCl₂)
Vanillylamine hydrochloride
Sodium hydroxide (NaOH)
Dichloromethane (DCM) or Chloroform
Deionized water
Ethanol for recrystallization
Procedure:Step A: Preparation of Palmitoyl Chloride
In a fume hood, carefully add palmitic acid (1.0 equivalent) to a round-bottom flask.
Slowly add an excess of thionyl chloride (e.g., 2-3 equivalents) at room temperature.
Gently reflux the mixture for 1-2 hours until the evolution of gas ceases.
Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude palmitoyl chloride. Use this directly in the next step.
Step B: Coupling Reaction
Dissolve vanillylamine hydrochloride (1.0 equivalent) in a 10% aqueous sodium hydroxide solution in a conical flask. Cool the flask in an ice-water bath.[2]
Slowly add the freshly prepared palmitoyl chloride (1.1 equivalents) portion-wise to the vanillylamine solution with vigorous stirring, while maintaining the low temperature.[2]
Continue to stir vigorously for 15-30 minutes. A solid precipitate should form.
Workup:
Filter the solid product using vacuum filtration.
Wash the filter cake thoroughly with cold water to remove any unreacted starting materials and salts.
Purification: Recrystallize the crude solid from a suitable solvent like ethanol to obtain pure N-palmitoyl-vanillylamide.[2]
Logical Relationship Diagram
Caption: Decision tree for synthesizing N-vanillyl acylamides.
Conclusion
The synthesis of N-vanillyl acylamides via the coupling of vanillylamine HCl and fatty acids is a versatile process with multiple effective strategies. The choice between a chemical approach, such as EDC/NHS coupling or the acyl chloride method, and an enzymatic approach depends on factors like the scale of the reaction, the sensitivity of the substrates, and considerations for environmental impact. For high efficiency and mild conditions, EDC/NHS coupling is often preferred. The acyl chloride method offers a rapid and high-yielding alternative, particularly for less sensitive substrates. Enzymatic synthesis provides a highly selective and sustainable route. By understanding the principles behind each method and carefully controlling the reaction conditions, particularly the neutralization of the vanillylamine HCl, researchers can successfully synthesize a wide array of these biologically important molecules for further investigation.
References
Tanaka, Y., et al. (2021). Recent Understanding of the Biosynthesis of Capsaicinoids and Low-pungent Analogs towards Quality Improvement of Chili Pepper. J-Stage. Available at: [Link]
Fujiwake, H., et al. (1982). Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum. Agricultural and Biological Chemistry. Available at: [Link]
Romero-García, J. M., et al. (2023). Biocatalytic synthesis of the non-pungent capsaicinoid olvanil from agri-food waste. Green Chemistry. Available at: [Link]
Cione, E., et al. (2019). Capsaicin Analogues Derived from n-3 Polyunsaturated Fatty Acids (PUFAs) Reduce Inflammatory Activity of Macrophages and Stimulate Insulin Secretion by β-Cells In Vitro. PMC. Available at: [Link]
Umar, I., et al. (2014). Synthesis of Some Capsaicin Analogues Using Fatty and Benzoic Acid- Chlorides. ARC Journals. Available at: [Link]
Plastina, P., et al. (2019). Selective Synthesis of Unsaturated N-Acylethanolamines by Lipase- Catalyzed N-Acylation of Ethanolamine with Unsaturated Fatty Acids. ResearchGate. Available at: [Link]
Wang, B., et al. (2009). Highly efficient synthesis of capsaicin analogues by condensation of vanillylamine and acyl chlorides in a biphase H2O/CHCl3 system. ResearchGate. Available at: [Link]
Kobayashi, A., et al. (2010). Long-Chain N-Vanillyl-acylamides from Capsicum Oleoresin. ACS.org. Available at: [Link]
Ye, L., et al. (2020). Synthesis of vanillylamine from vanillic acid. ResearchGate. Available at: [Link]
Aapptec Peptides. (n.d.). Coupling Reagents. Available at: [Link]
Kobata, K., et al. (2002). Enzymatic synthesis of a capsinoid by the acylation of vanillyl alcohol with fatty acid derivatives catalyzed by lipases. PubMed. Available at: [Link]
ResearchGate. (2017). Does anybody have experience with coupling a fatty acid with an amine dye?. Available at: [Link]
Wikipedia. (n.d.). Fatty acid amide. Available at: [Link]
ResearchGate. (2015). Do I need to neutralize EDC-HCl for amide coupling?. Available at: [Link]
PubMed. (2010). Long-chain N-vanillyl-acylamides from Capsicum oleoresin. Available at: [Link]
da Silva, A. F., et al. (2019). Amides Derived from Vanillic Acid: Coupling Reactions, Antimicrobial Evaluation, and Molecular Docking. PMC - NIH. Available at: [Link]
G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Available at: [Link]
CD Bioparticles. (2025). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Available at: [Link]
Google Patents. (n.d.). RU2072985C1 - Method of synthesis of pelargonic acid vanilyl amide.
Google Patents. (n.d.). US6958418B2 - Process for preparing vanillylamine hydrochloride.
RSC Publishing. (n.d.). Amide bond formation: beyond the dilemma between activation and racemisation. Available at: [Link]
ResearchGate. (2021). Why did my amide syntesis does not work?. Available at: [Link]
Wone, B., et al. (2021). Synthesis, Quantification, and Characterization of Fatty Acid Amides from In Vitro and In Vivo Sources. MDPI. Available at: [Link]
Wone, B., et al. (2012). Biosynthesis, degradation, and pharmacological importance of the fatty acid amides. PMC. Available at: [Link]
Application Note: Precision Handling & Protocol Design for Hygroscopic 4-Hydroxy-3-methoxybenzylamine HCl
Executive Summary & Challenge Definition 4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical intermediate in the synthesis of capsaicinoids (e.g., Nonivamide, Olvanil) and a valuable reagent in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Challenge Definition
4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical intermediate in the synthesis of capsaicinoids (e.g., Nonivamide, Olvanil) and a valuable reagent in pharmaceutical, agrochemical, and flavor chemistry [1, 2].
The Core Challenge: The hydrochloride salt is hygroscopic . Upon exposure to ambient humidity, it rapidly adsorbs atmospheric moisture. This physical change introduces three critical failure modes in experimental workflows:
Stoichiometric Error: Absorbed water increases the apparent mass, leading to under-loading of the amine reactant and incomplete conversion of expensive coupling partners (e.g., fatty acid chlorides).
Physical Aggregation: The powder transitions to a sticky, deliquescent gum, preventing accurate dispensing and clogging automated solids handlers.
Hydrolytic Instability: While the salt is stable, moisture uptake can facilitate localized hydrolysis or oxidation if trace impurities are present.
This guide provides a self-validating protocol for handling this compound to ensure >99% accuracy in quantitative applications.
Material Characterization & Properties
Before handling, verify the physicochemical profile. The hygroscopic nature requires that all quantitative values be treated as "dry basis" only after validation.
Principle: Prevention of moisture ingress is superior to remediation. The thermodynamic drive for water absorption must be broken by kinetic barriers (packaging) and thermodynamic equilibrium (desiccants).
Storage Hierarchy
Primary: Store at 2–8°C in a dedicated fridge [4].
Secondary: The primary container must be sealed within a secondary desiccated vessel (e.g., a screw-top jar containing silica gel or Drierite™).
Atmosphere: For long-term storage (>1 month), purge the headspace with Argon or Nitrogen before sealing.
The "Warm-Up" Rule (Critical)
Never open a cold bottle of hygroscopic material in humid air.
Mechanism: Cold surfaces condense atmospheric water vapor immediately.
Protocol: Remove the container from the fridge and allow it to equilibrate to room temperature (approx. 30–60 mins) inside a desiccator before breaking the seal.
Rational: Standard weighing (adding powder to an open boat on a balance) is invalid for hygroscopic solids because the mass increases during the measurement.
The "Difference Weighing" Technique:
Preparation: Oven-dry a glass weighing bottle (with ground glass lid) and cool it in a desiccator.
Loading: In a glove box or dry bag, transfer an excess of Vanillylamine HCl into the weighing bottle. Close the lid tightly.
Initial Weighing (
): Place the closed bottle on the analytical balance. Record the mass. The reading will be stable because the hygroscopic solid is isolated from the air.
Dispensing:
Remove the bottle from the balance.
Open the lid, quickly pour/spatula the approximate required amount into your reaction vessel.
Immediately replace the lid.
Final Weighing (
): Weigh the closed bottle again.
Calculation:
Note: This method eliminates error caused by moisture uptake during the weighing process.
Core Protocol C: Drying & Remediation
If the material has clumped or strict stoichiometry is required (e.g., <1% error), drying is mandatory.
Vacuum Drying (Standard)
Setup: Vacuum oven or Abderhalden drying pistol.
Desiccant: Phosphorus Pentoxide (
) or KOH pellets are superior to silica for amines.
Conditions: 40°C at <10 mbar for 12–24 hours.
Validation: Check melting point. If
, moisture remains.
Azeotropic Drying (In-Situ)
If the reaction solvent is compatible (e.g., Toluene, Benzene, or Cyclohexane), dry the material directly in the flask.
Dissolve/suspend the wet amine salt in the solvent.[3]
Distill off a portion of the solvent (Dean-Stark trap optional).
The water co-distills as an azeotrope [7].
Application Workflow: Synthesis of Capsaicinoids
Context: Vanillylamine HCl is reacted with an acyl chloride (e.g., Nonanoyl chloride) to form Nonivamide. The Schotten-Baumann condition is preferred as it tolerates water, but accurate stoichiometry is vital to prevent residual acyl chloride (impurity) or waste of the amine.
Reaction Logic Diagram
Figure 1: Decision tree for handling Vanillylamine HCl in synthesis. Route B (Schotten-Baumann) is recommended as the biphasic water layer mitigates the impact of trace moisture in the starting material [1, 8].
Step-by-Step Synthesis Protocol (Route B)
Dissolution: In a round-bottom flask, dissolve 1.0 eq Vanillylamine HCl in Water (approx. 5 mL/g).
Basification: Add 2.2 eq Sodium Bicarbonate (
). The solution will bubble ( evolution).
Biphasic Setup: Add Dichloromethane (DCM) (equal volume to water).
Acylation: Cool to 0°C. Add 1.05 eq Acyl Chloride dropwise over 30 mins. Vigorous stirring is essential to mix phases.
Completion: Warm to room temp and stir for 2 hours.
Purification: Separate organic layer. Wash with 1N HCl (removes unreacted amine), then Sat.
(removes acid), then Brine. Dry over and concentrate.
Troubleshooting Guide
Symptom
Probable Cause
Corrective Action
Material is a sticky gum
Severe moisture absorption (Deliquescence).
Do not use for quantitative work. Recrystallize from Ethanol/HCl or dry under high vacuum over .
Low Yield in Coupling
Stoichiometry error due to water weight.
Use "Difference Weighing" (Protocol B). Verify amine dryness before calculation.
Precipitate during Acylation
Product crystallizing out or HCl salt formation.
If using anhydrous route, add more . If biphasic, add more DCM.
Colored Impurities (Pink/Brown)
Oxidation of phenol/amine.
Perform reaction under Nitrogen atmosphere. Use fresh reagents.
References
PatSnap. (2017). Preparation method for vanillylamine hydrochloride.[1][4][5] Patent CN106748866A. Link
RSC Advances. (2025). Biocatalytic synthesis of the non-pungent capsaicinoid olvanil. Royal Society of Chemistry. Link
Technical Support Center: Optimizing Vanillylamine Hydrochloride Synthesis
Executive Summary & Core Directive This guide addresses the technical challenges in synthesizing Vanillylamine Hydrochloride from Vanillin . While direct reductive amination is possible, field data and industrial patents...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
This guide addresses the technical challenges in synthesizing Vanillylamine Hydrochloride from Vanillin . While direct reductive amination is possible, field data and industrial patents consistently indicate that a two-step Oximation-Reduction pathway yields the highest purity (>98%) and yield (>80%) with the greatest reproducibility.
This guide prioritizes the Catalytic Hydrogenation (Pd/C) method for the reduction step due to its scalability and cleanliness compared to Zinc/Acetic acid reductions.
Visualizing the Synthesis Workflow
The following diagram outlines the critical reaction pathway and decision points for the two-step synthesis.
Figure 1: Validated two-step synthesis pathway for Vanillylamine Hydrochloride.
Technical Support & Troubleshooting (Q&A)
This section addresses specific failure points reported by researchers.
Category A: Reaction Setup & Reagents
Q1: Why is the two-step oxime method preferred over one-pot reductive amination with ammonium formate?A: The one-pot reductive amination (Leuckart-Wallach or using
) often suffers from dimerization , where the newly formed vanillylamine reacts with unreacted vanillin to form a secondary imine/amine (divanillylamine).
Mechanism: The oxime intermediate locks the nitrogen, preventing it from attacking another aldehyde molecule.
Impact: The oxime route consistently yields >80%, whereas direct amination often stalls at 50-60% due to side reactions [1, 7].
Q2: My oxime intermediate is an oil, not a solid. Can I proceed?A: Vanillin oxime should be a crystalline solid (MP ~117-118°C). If it is an oil:
Cause: Residual acetic acid or incomplete conversion.
Fix: Do not proceed to reduction. Pour the reaction mixture into ice water to force precipitation. Filter and wash thoroughly with cold water to remove the NaOAc and acetic acid. Purity of the oxime is critical for the catalyst life in Step 2 [5].
Category B: Hydrogenation & Reduction Issues
Q3: The hydrogenation step (Step 2) is extremely slow or stalled. What is wrong?A: This is typically a catalyst poisoning issue or pH misalignment.
Catalyst Poisoning: If you carried over sulfur or halide impurities from the vanillin source, the Pd/C will deactivate.
Temperature: While room temperature works, maintaining 10-15°C is optimal to prevent deamination.
Pressure: Ensure a constant pressure of 3-4 bar (45-60 psi) . Atmospheric pressure (balloon) is often insufficient for complete conversion within a reasonable timeframe [4, 5].
Q4: I am using Zn/Acetic Acid instead of Pd/C. How do I remove the Zinc salts?A: Zinc reduction is cheaper but creates a purification bottleneck.
Protocol: After reduction, you must chelate or precipitate the Zn.
Troubleshooting: Filter the excess Zn dust before workup. Neutralize with Ammonia to precipitate Zinc Hydroxide, but be warned: Vanillylamine can trap in the voluminous Zn(OH)2 precipitate, leading to massive yield loss. Recommendation: Switch to catalytic hydrogenation or use an Al-Zn-Ni composite catalyst in ethanol for easier workup [7].
Q5: My final product is pink/brown instead of white. How do I fix this?A: Coloration indicates oxidation of the phenol group or presence of azo-impurities.
Immediate Fix: Wash the crude hydrochloride salt with cold acetone .[1][3] Vanillylamine HCl is insoluble in acetone, but many colored organic impurities are soluble [4].
Recrystallization: If acetone washing fails, recrystallize from a minimal amount of water acidified with HCl, then add ethanol to precipitate.
Q6: I cannot get the HCl salt to crystallize; it remains a syrup.A: This is a common "water-trap" issue.
Cause: Excess water prevents the ionic lattice from forming.
Solution:
Evaporate the solvent to dryness under vacuum (keep temp <60°C).
Redissolve in a minimum amount of hot absolute ethanol .
Add concentrated HCl (37%) dropwise until pH ~1.
Cool to 0°C and induce crystallization by scratching the glass or adding a seed crystal.
Critical: Add diethyl ether or acetone as an anti-solvent if precipitation does not start [5].
Validated Experimental Protocol
Method: Two-Step Catalytic Hydrogenation (Based on US Patent 6,958,418 B2) [4].
Step 1: Synthesis of Vanillin Oxime
Suspend 56.6 g (0.37 mol) of Vanillin in 283 mL of glacial acetic acid.
Add 32.0 g of anhydrous Sodium Acetate.
Add 28.3 g (0.41 mol) of Hydroxylamine Hydrochloride.
Heat to 30–35°C and stir for 8–30 hours (Monitor via TLC; Mobile phase: Hexane/EtOAc 1:1).
Outcome: The oxime forms. You can isolate it (pour into water, filter) or use the solution directly if using the specific patent workflow. Recommendation for high purity: Isolate the oxime.
Step 2: Reduction to Vanillylamine Hydrochloride
Charge a pressure reactor with the Vanillin Oxime (from Step 1).
Solvent: Use Ethanol (if oxime was isolated) or the Acetic Acid mixture.
Catalyst: Add 6.2 g of 10% Pd/C (approx 10 wt% loading relative to substrate).
Acid: Add 38 mL of conc. HCl (essential to form the salt immediately and prevent secondary amine formation).
Hydrogenation: Pressurize to 4 bar (approx 60 psi) H2. Stir vigorously at 10°C for 4 hours.
Work-up:
Vent H2. Filter off the Pd/C catalyst (Caution: Pyrophoric when dry).
Technical Support Center: Troubleshooting 4-Hydroxy-3-methoxybenzylamine HCl
Executive Summary & Solubility Matrix 4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical intermediate in the biosynthesis of capsaicinoids and a versatile linker in bioconjugation.[1] While th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Solubility Matrix
4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical intermediate in the biosynthesis of capsaicinoids and a versatile linker in bioconjugation.[1] While the hydrochloride salt form confers improved water solubility compared to its free base, users frequently encounter precipitation, "oiling out," or oxidative discoloration.
These issues generally stem from three root causes: pH-induced desolvation , oxidative quinone formation , or hygroscopic clumping . The following guide deconstructs these mechanisms into actionable protocols.
Stable at pH < 6. Precipitates as free base at pH 8–10.
DMSO
High
~40 mg/mL
Requires Ultrasonication. Highly hygroscopic; use fresh DMSO to prevent hydrolysis.[3]
Ethanol
Moderate
~10–20 mg/mL
Good for synthesis; often requires warming (40°C) to initiate dissolution.
Ether/Hexane
Insoluble
< 0.1 mg/mL
Used to wash/precipitate the salt from reaction mixtures.
The Mechanics of Failure: Why It Precipitates
To troubleshoot effectively, you must understand the speciation of the molecule. Vanillylamine HCl is a salt.[4][5][6] When you dissolve it in water, it dissociates into the Vanillylammonium cation and Chloride anion.
The "pH Trap"
Most failures occur during pH adjustment (e.g., neutralizing the salt to perform an amide coupling).
Acidic (pH < 7): The amine is protonated (
). The molecule is highly polar and water-soluble.[5]
Mildly Basic (pH 8–10): The amine deprotonates to the free base (
). The molecule loses significant polarity. This is the Danger Zone. In aqueous buffers without organic co-solvents, the free base often precipitates or forms an oily residue.
Highly Basic (pH > 11): The phenolic hydroxyl deprotonates (
), creating a phenolate anion. Solubility returns, but oxidative instability increases drastically.
Visualization: Solubility & Speciation Logic
Figure 1: The solubility and stability behavior of Vanillylamine changes drastically with pH. The "Free Base" window is where most solubility issues occur.
Troubleshooting Guides (Q&A)
Issue 1: "My solution turned cloudy/milky immediately after adding base."
Diagnosis: You have crashed out the free base. This happens when neutralizing the HCl salt in a purely aqueous environment before the coupling reaction can consume the amine.
The Fix (Biphasic Rescue Protocol):
Do not filter the precipitate; you will lose your reactant.
Add Organic Solvent: Add an equal volume of Dichloromethane (DCM) or Ethyl Acetate to your cloudy aqueous mixture.
Agitate: Shake or stir vigorously. The free base (which caused the cloudiness) will partition into the organic layer.
Proceed: Perform your reaction in this biphasic system (Schotten-Baumann conditions).
Prevention:
Method A: Dissolve the HCl salt in the organic solvent first (using a small amount of Methanol to assist) and add an organic base (e.g., Triethylamine).
Method B: If working in water, keep the concentration low (< 10 mM) or add 20-30% ethanol before adjusting the pH.
Issue 2: "The powder turned pink/brown during storage or in solution."
Diagnosis: Oxidative degradation.[7] The phenolic group at the 4-position is sensitive to air, leading to the formation of quinone methides or coupled dimers. This is accelerated by light and high pH.
The Fix:
Solids: If the powder is slightly pink, it is likely still >95% pure. Verify with HPLC. If dark brown, recrystallize from Ethanol/HCl.
Solutions: Discard dark brown solutions.
Prevention (The "Inert Shield" Protocol):
Degas Solvents: Sparge buffers with Nitrogen or Argon for 15 minutes before use.
Add Antioxidants: For aqueous stock solutions, add 1 mM Ascorbic Acid or EDTA to chelate trace metals that catalyze oxidation.
Storage: Store solid material at -20°C in amber vials. Desiccate to prevent moisture absorption (hygroscopicity accelerates degradation).
Issue 3: "I cannot get the solid to dissolve in DMSO."
Diagnosis: Clumping due to hygroscopicity or "stale" DMSO. Vanillylamine HCl is hygroscopic; if it has absorbed water, it forms a gummy lattice that resists solvation.
The Fix:
Sonication: Vortexing is insufficient. Use an ultrasonic bath at 30–40°C for 10–15 minutes.
Heat: Gently warm the DMSO to 40°C.
Dry DMSO: Ensure your DMSO is anhydrous. Water in DMSO significantly reduces the solubility of this specific salt.
Standardized Workflows
Protocol A: Preparation of a Stable Stock Solution (50 mM)
This protocol ensures the compound remains in its stable salt form until the moment of use.
Weighing: Weigh the compound quickly to minimize moisture uptake.
Solvent Choice:
For Biology (Cell culture): Dissolve in 0.1 M HCl (not water). The excess acid suppresses deprotonation and oxidation. Neutralize only upon addition to the cell media.
For Chemistry: Dissolve in Anhydrous DMSO .
Dissolution: Sonicate for 5 minutes.
Storage: Aliquot into light-protective tubes. Flash freeze and store at -20°C. Shelf life: 6 months.
Protocol B: Recrystallization (Purification)
If your material has browned significantly, use this method to restore purity.
Steps:
Dissolve crude solid in a minimum amount of warm Ethanol (50°C).
Add concentrated HCl dropwise (approx 1-2 drops per gram of solid) to ensure full protonation.
Add cold Diethyl Ether until the solution turns slightly turbid.
Cool to 4°C overnight. White crystals should form.[5]
Filter and wash with cold Ether. Dry under vacuum.[4]
Decision Tree: Troubleshooting Workflow
Figure 2: Step-by-step decision tree for diagnosing solubility and stability issues.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70966, Vanillylamine. Retrieved from [Link]
Kobata, K., et al. (2014). Formation of long-chain N-vanillyl-acylamides from plant oils.[9] Bioscience, Biotechnology, and Biochemistry.[9] (Contextualizing synthesis applications). Retrieved from [Link]
Preventing oxidation of vanillylamine HCl during storage
Technical Support Center: Stability & Storage of Vanillylamine Hydrochloride Topic: Preventing Oxidation and Degradation of Vanillylamine HCl Audience: Research Scientists, Medicinal Chemists, and Process Engineers Last...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Stability & Storage of Vanillylamine Hydrochloride
Topic: Preventing Oxidation and Degradation of Vanillylamine HCl
Audience: Research Scientists, Medicinal Chemists, and Process Engineers
Last Updated: October 2025
Introduction: The Stability Paradox
Vanillylamine Hydrochloride (VNH) is a critical intermediate in the synthesis of capsaicinoids and a valuable scaffold in chemical biology.[1] While the hydrochloride salt form confers significantly improved stability over the free base, it remains chemically vulnerable.
The molecule possesses a "instability triad":
Phenolic Hydroxyl: Highly susceptible to oxidative coupling and quinone formation.
Benzylic Amine: Prone to oxidative deamination and carbamate formation (upon CO₂ exposure).
Hygroscopicity: The salt lattice readily absorbs atmospheric moisture, catalyzing the very hydrolysis and oxidation reactions we seek to prevent.
This guide moves beyond generic "store in a cool, dry place" advice. It provides a mechanistic understanding of why degradation occurs and how to arrest it using rigorous laboratory protocols.
Part 1: The Mechanics of Degradation (The "Why")
Q: My white Vanillylamine HCl powder has turned a faint pink. Is it still usable?
A: It depends on your application, but the pink color indicates the onset of oxidative degradation.
The color change is a "canary in the coal mine." Vanillylamine contains an electron-rich aromatic ring. Upon exposure to oxygen and moisture, the phenolic moiety undergoes radical oxidation, leading to the formation of quinoid species. These conjugated systems are intensely colored (pink
brown black) even at trace concentrations (ppm levels).
Trace Pink: Likely
purity.[2] Usable for crude reactions but may interfere with sensitive spectroscopic assays.
Brown/Caked: Significant degradation and hydrolysis. Purification or disposal is required.
Q: Why does the hydrochloride salt degrade if it's supposed to be stable?
While HCl protonates the amine (preventing N-oxidation), it does not protect the phenol. Furthermore, VNH is hygroscopic.[3] Once water enters the crystal lattice, it mobilizes the ions, creating a localized aqueous environment where dissolved oxygen can rapidly attack the phenol ring.
Part 2: Optimal Storage Protocols (The "How")
To ensure long-term integrity, you must break the "Fire Triangle" of degradation: Oxygen, Moisture, and Light.
Standard Operating Procedure (SOP): Long-Term Storage
Parameter
Specification
Scientific Rationale
Temperature
-20°C (Ideal) or 4°C
Arrhenius equation dictates that lower T exponentially slows oxidation rates.
Atmosphere
Argon or Nitrogen
Displaces O₂. Argon is heavier than air and offers superior blanketing for solids.
Maintains anhydrous environment. VNH is hygroscopic; moisture is the catalyst for rot.
Protocol: The "Double-Vessel" Storage Method
For critical standards or expensive GMP batches:
Primary Container: Place VNH in an amber vial. Flush headspace with Argon for 15 seconds. Cap tightly with a parafilm seal.
Secondary Container: Place the primary vial inside a larger jar or resealable Mylar bag containing a packet of activated desiccant (e.g., Drierite).
Storage: Place the entire assembly in a -20°C freezer.
Retrieval:CRITICAL STEP – Allow the vessel to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture directly onto the powder, ruining it instantly.
Part 3: Visualization of Stability Logic
The following diagram illustrates the degradation pathways and the specific interventions required at each stage.
Caption: Mechanistic pathway of Vanillylamine HCl degradation. Red nodes indicate threats; green dashed nodes indicate protective barriers.
Part 4: Troubleshooting & Recovery
Q: The powder has caked into a solid block. Can I grind it up and use it?A: Caking confirms moisture absorption.
If White:[4] The chemical integrity may still be intact. Dry it in a vacuum desiccator over P₂O₅ for 24 hours to remove water, then re-assay.
If Colored: Hydrolysis has likely occurred. Do not use for critical synthesis.
Q: How do I purify oxidized (pink/brown) Vanillylamine HCl?
If you cannot discard the batch, recrystallization is effective because the colored quinoid impurities are often more soluble in organic solvents than the salt.
Protocol: Recrystallization of Vanillylamine HCl
Dissolution: Dissolve the crude solid in a minimum amount of hot ethanol (absolute).
Filtration: If insoluble dark particles remain, filter hot.
Recrystallization solvent systems for purifying vanillylamine HCl
Technical Support Center: Vanillylamine Hydrochloride Purification Ticket ID: #VA-HCl-RECRYST-001 Topic: Optimization of Recrystallization Solvent Systems for Vanillylamine HCl Assigned Specialist: Dr. Aris Thorne, Senio...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Vanillylamine Hydrochloride Purification
Ticket ID: #VA-HCl-RECRYST-001
Topic: Optimization of Recrystallization Solvent Systems for Vanillylamine HCl
Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist
Executive Summary & Technical Context
Vanillylamine Hydrochloride (4-Hydroxy-3-methoxybenzylamine HCl) is a critical intermediate in the synthesis of capsaicinoids (e.g., Nonivamide) and various pharmaceutical targets. In crude preparations—typically synthesized via the reductive amination of vanillin or the reduction of vanillyl oxime—impurities such as unreacted vanillin , vanillin oxime , and dimeric byproducts (secondary amines) are common.
Purification of the hydrochloride salt presents a unique solubility challenge:
High Water Solubility: The salt is highly soluble in water, making simple aqueous cooling crystallization yield-inefficient without modification.
Amphiphilic Nature: The vanillyl moiety adds lipophilicity, often leading to "oiling out" rather than crystallizing in semi-polar solvents.
Oxidation Sensitivity: The phenolic hydroxyl group is prone to oxidation, leading to pink/brown discoloration.
This guide details two validated solvent systems: an Aqueous "Salting-Out" System (Primary) and a Binary Organic System (Secondary).
Decision Matrix: Selecting Your Solvent System
Before proceeding, determine your primary impurity profile. Use the logic flow below to select the appropriate protocol.
Figure 1: Decision tree for selecting the optimal recrystallization solvent system based on impurity profile.
Protocol A: Aqueous Acidic System (The "Salting-Out" Method)
Best For: Removing unreacted vanillin, oxime, and colored oxidation products.
Mechanism: Utilizes the Common Ion Effect. Adding excess chloride ions (via HCl) suppresses the solubility of Vanillylamine HCl, forcing it to precipitate while keeping non-ionic organic impurities dissolved in the mother liquor.
Dissolution: Suspend crude Vanillylamine HCl in Deionized Water (Ratio: 3 mL water per 1 g solid). Heat to 60–65°C .
Note: Do not boil vigorously; this minimizes oxidation of the phenol group.
Hot Filtration (Optional): If insoluble black specks (Pd/C catalyst) are present, filter the hot solution through a pre-warmed Celite pad.
Acidification: While stirring at 60°C, slowly add Concentrated HCl until the solution reaches pH < 1 (approx. 0.5 mL HCl per 1 g solid).
Why? This prevents the formation of the free amine and maximizes the common ion effect [1].
Controlled Cooling: Remove heat. Allow the solution to cool slowly to room temperature (20–25°C) over 2 hours.
Critical: Rapid cooling here traps impurities.
Crystallization: Once at RT, transfer the vessel to an ice bath (0–5°C) for 3 hours. White needles should form.
Isolation: Filter via vacuum suction.
Wash: Wash the filter cake with cold Acetone (2 x 5 mL per 10g).
Why? Acetone displaces water, facilitating faster drying, and removes surface-bound colored organic impurities in which the salt is insoluble [2].
Drying: Dry in a vacuum oven at 50°C for 6 hours.
Protocol B: Binary Organic System (Alcohol/Ester)
Best For: Removing inorganic salts (e.g., NaCl, NaOAc) derived from the synthesis buffer.
Mechanism: Vanillylamine HCl is soluble in hot ethanol but inorganic salts are generally not. The ester acts as an antisolvent to lower the solubility of the amine salt during cooling.
Materials
Absolute Ethanol (EtOH)
Ethyl Acetate (EtOAc) or Diethyl Ether
Step-by-Step Methodology
Dissolution: Dissolve crude solid in boiling Absolute Ethanol (approx. 5–7 mL per 1 g).
Hot Filtration: Filter the boiling solution immediately to remove undissolved inorganic salts.
Antisolvent Addition: Keep the filtrate near boiling. Add Ethyl Acetate dropwise until a faint, persistent cloudiness (turbidity) appears.
Re-solubilization: Add a few drops of hot Ethanol to just clear the solution.
Crystallization: Allow to cool to room temperature undisturbed, then refrigerate at 4°C overnight.
Isolation: Filter and wash with a 1:1 mixture of cold EtOH/EtOAc.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Oiling Out
Solution cooled too fast or solvent is too non-polar.
Remedy: Reheat to dissolve the oil. Add a seed crystal of pure Vanillylamine HCl. Cool very slowly (wrap flask in a towel). Increase the proportion of the polar solvent (Water or Ethanol).
Pink/Brown Color
Oxidation of the phenol group.
Prevention: Perform recrystallization under Nitrogen/Argon atmosphere. Add a trace amount of sodium metabisulfite to the aqueous solution (Protocol A) as an antioxidant.
Low Yield
High solubility in mother liquor.
Remedy: In Protocol A, increase the HCl concentration (Common Ion Effect). In Protocol B, increase the ratio of Antisolvent (EtOAc) or lower the final temperature to -10°C.
Melting Point Depression
Presence of Vanillin Oxime.
Remedy: The oxime is difficult to remove in organic systems. Switch to Protocol A (Aqueous Acidic) . The oxime is less soluble in acidic water and will remain in the mother liquor or can be washed away with acetone [3].
Frequently Asked Questions (FAQs)
Q: Can I use Isopropanol (IPA) instead of Ethanol?A: Yes. IPA is a viable alternative for Protocol B. However, Vanillylamine HCl is less soluble in IPA than Ethanol, so you will need a larger volume of solvent. This often results in higher purity but lower volumetric efficiency.
Q: My product is still slightly colored after recrystallization. Is it usable?A: For most synthetic applications (e.g., acylation to nonivamide), a slight off-white or pale pink color is acceptable. If strict whiteness is required for analytical standards, perform a "charcoal treatment" during the hot dissolution step of Protocol A (add 5% w/w activated carbon, stir for 10 mins, then hot filter).
Q: What is the expected Melting Point?A: High-purity Vanillylamine HCl should melt between 219–221°C (decomposition) [4]. A range wider than 2°C indicates residual solvent or impurities.
References
BenchChem. (2025).[1][2][3] Preparation and Purification of Vanillylamine Hydrochloride. Retrieved from
Google Patents. (2005). Process for preparing vanillylamine hydrochloride (US6958418B2). Retrieved from
PatSnap. (2017). High-purity vanillylamine hydrochloride preparation method (CN106366004A). Retrieved from
MySkinRecipes. (2025). Vanillylamine hydrochloride Chemical Specifications. Retrieved from
Technical Support Center: High-Fidelity Vanillylamine Acylation
Topic: Minimizing Side Reactions in Capsaicinoid Synthesis Reference ID: TSC-VAN-2024-01 Status: Operational[1] Executive Summary This technical guide addresses the chemoselective N-acylation of vanillylamine (4-hydroxy-...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing Side Reactions in Capsaicinoid Synthesis
Reference ID: TSC-VAN-2024-01
Status: Operational[1]
Executive Summary
This technical guide addresses the chemoselective N-acylation of vanillylamine (4-hydroxy-3-methoxybenzylamine).[1] The primary challenge in this synthesis is the Ambident Nucleophile Problem : vanillylamine possesses both a primary amine and a phenolic hydroxyl group.
Under thermodynamic control or high pH, the phenolate ion competes with the amine, leading to ester impurities (O-acylation) or di-acylated byproducts. This guide provides mechanistic insights, troubleshooting workflows, and validated protocols to ensure exclusive N-acylation (amide formation).
Module 1: Mechanistic Insight & Chemoselectivity
To control the reaction, one must understand the competition between the Nitrogen (N) and Oxygen (O) centers.
The Trap: In classic Schotten-Baumann conditions using strong bases (pH > 11), the phenol is deprotonated to the phenolate anion (
). The phenolate is a hard, aggressive nucleophile that rapidly attacks acyl chlorides, forming the undesired ester.[3]
The Solution: Maintain the reaction in a "Goldilocks Zone" where the amine is sufficiently deprotonated to react, but the phenol remains protonated (neutral). Since the neutral amine is significantly more nucleophilic than the neutral phenol, kinetic control favors amide formation.
Visualization: Reaction Bifurcation Pathway
Figure 1: Mechanistic bifurcation showing how pH and base selection dictate the ratio of N-acylation (Target) vs. O-acylation (Impurity).
Module 2: Troubleshooting & FAQs
This section addresses specific failure modes reported by users in the field.
Scenario A: "I am seeing significant ester (O-acyl) formation."
Root Cause: The pH is too high, or the base is too strong, generating the phenolate anion.
Corrective Action:
Switch Base: Replace
or with a weaker base like Sodium Bicarbonate () or an organic base like Diisopropylethylamine (DIPEA).[1]
Solvent Change: If using an organic base, switch to a biphasic system (DCM/Water) or strictly anhydrous conditions to prevent hydrolysis, which can alter pH dynamics.[3]
Stoichiometry: Ensure the acylating agent is added slowly (dropwise) at
. High local concentrations favor the less selective reaction.[1]
Scenario B: "My yield is low (<40%), and I see starting material."
Root Cause: Hydrolysis of the acyl chloride or protonation of the amine.
Corrective Action:
Moisture Control: Acyl chlorides hydrolyze rapidly in moist air.[1] Use freshly distilled reagents or switch to activated esters (e.g., NHS-esters) or anhydrides , which are more stable and chemoselective.[3]
pH Drift: As the reaction proceeds,
is generated, dropping the pH. If the pH falls below 8, the amine becomes protonated () and unreactive. Ensure your buffer capacity is sufficient.[1]
Scenario C: "The product is colored (pink/brown) and hard to crystallize."
Root Cause: Phenolic oxidation.[1] Phenols are prone to oxidation to quinones under basic, aerobic conditions.[1][3]
Corrective Action:
Inert Atmosphere: Run the reaction under Nitrogen or Argon.
Add Antioxidant: A trace amount of Sodium Metabisulfite in the aqueous wash can prevent oxidative polymerization during workup.[1]
Module 3: Validated Experimental Protocols
Protocol A: Chemoselective Chemical Synthesis (Modified Schotten-Baumann)
Best for: High-throughput synthesis of standard capsaicinoids.[1]
Solvent: Tetrahydrofuran (THF) or Dichloromethane (DCM)
Procedure:
Dissolution: Dissolve Vanillylamine HCl in a 1:1 mixture of THF and Saturated
. (The bicarbonate keeps pH 8.5, ideal for amine reactivity without phenolate formation).
Cooling: Cool the mixture to
in an ice bath.
Addition: Dissolve the Acyl Chloride in a minimal amount of THF. Add this solution dropwise over 30 minutes. Crucial: Rapid addition causes local heating and loss of selectivity.
Reaction: Allow to warm to room temperature and stir for 3 hours.
Quench: Add dilute
until pH is neutral (pH 7). This hydrolyzes any remaining acyl chloride and protonates any phenolate.[1]
Solvent: 2-Methyl-2-butanol (2M2B) or tert-Amyl Alcohol[1]
Procedure:
Setup: Mix Vanillylamine and Fatty Acid donor in 2M2B.
Catalyst: Add CAL-B (10% w/w relative to substrate).[1]
Incubation: Shake at
for 24–48 hours. Add molecular sieves to scavenge water/ethanol and drive equilibrium.[1]
Workup: Filter off the enzyme (reusable). Evaporate solvent.[1][4]
Result: Often requires no further purification due to high specificity.[1]
Module 4: Comparative Data & Decision Matrix
Feature
Chemical (Acid Chloride)
Enzymatic (CAL-B)
Boric Acid Catalysis
Reaction Time
Fast (1–4 hours)
Slow (24–48 hours)
Medium (12–24 hours)
Chemoselectivity
Moderate (Requires control)
Excellent (>99%)
Good
Scalability
High
Moderate (Enzyme cost)
High
Moisture Sensitivity
High
Low
Low
Byproducts
salts, O-acyl impurities
Ethanol/Water
Water
Troubleshooting Flowchart
Figure 2: Decision matrix for diagnosing reaction failures based on crude product analysis.
References
Kobata, K., et al. (2002).[1][3] "Enzymatic Synthesis of Capsaicin Analogs by Lipase-Catalyzed Aminolysis." Bioscience, Biotechnology, and Biochemistry.[3]
Castillo, E., et al. (2007).[1][3] "Lipase-catalyzed synthesis of pungent capsaicin analogues."[1] Food Chemistry.
Organic Syntheses. (2012). "Boric Acid Catalyzed Amide Formation from Carboxylic Acids and Amines."[1][5][6] Org.[1][7] Synth. 2012, 89, 432-437.[3]
PubChem. (2024).[1] "Vanillylamine Compound Summary." National Library of Medicine.[1]
Weber, N., et al. (2014).[1][3] "Biocatalytic synthesis of vanillylamides." Journal of Agricultural and Food Chemistry.
Removing unreacted 4-Hydroxy-3-methoxybenzylamine HCl from product mixtures
Executive Summary Removing unreacted 4-Hydroxy-3-methoxybenzylamine HCl (Vanillylamine HCl) from reaction mixtures—typically amide couplings like Capsaicin synthesis—presents a specific chemical challenge due to its amph...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Removing unreacted 4-Hydroxy-3-methoxybenzylamine HCl (Vanillylamine HCl) from reaction mixtures—typically amide couplings like Capsaicin synthesis—presents a specific chemical challenge due to its amphoteric nature .[1][2] The molecule possesses both a basic primary amine and an acidic phenolic hydroxyl group.[2] Conventional extraction protocols often fail because incorrect pH adjustments can solubilize the impurity in the organic phase or, worse, drag your product into the aqueous waste.
This guide provides a self-validating troubleshooting framework based on solubility differentials, pH control, and chemoselective scavenging.
Module 1: Liquid-Liquid Extraction (LLE) – The pH Trap
The Most Common Failure Point: Using a strong base wash (e.g., NaOH) to remove acidic byproducts, which inadvertently deprotonates the phenolic hydroxyl of your product, causing massive yield loss into the aqueous layer.
The Protocol: The "Sandwich" Extraction
To isolate a non-basic product (e.g., an amide) from Vanillylamine HCl, you must exploit the basicity of the amine without triggering the acidity of the phenol.
Step-by-Step Workflow:
Dilution: Dilute the reaction mixture with a non-polar solvent (Ethyl Acetate or DCM). Note: DCM is preferred if your product is highly lipophilic, but EtOAc is safer for preventing emulsions.
Acid Wash (The Critical Step): Wash the organic layer with 1N HCl (3x) .[2]
Mechanism:[1][2][3][4] This ensures the Vanillylamine is fully protonated (
).[1][2] The salt form is highly water-soluble and insoluble in EtOAc/DCM.[1][2]
~10.[2]3) is basic enough to neutralize carboxylic acids but generally too weak to fully deprotonate the vanillyl phenol ( ~10) effectively in a biphasic system, keeping your product in the organic layer.
Brine & Dry: Wash with saturated brine, dry over Na
SO, and concentrate.
Visualization: The Solubility Logic Gate
The following diagram illustrates the partitioning logic based on pH adjustments.
Caption: Figure 1. Chemoselective extraction pathway.[2] Acid wash protonates the amine impurity, forcing it into the aqueous phase, while weak base washes remove acidic coupling partners without stripping the phenolic product.
Module 2: Solid-Phase Scavenging – The Precision Tool
If your product is acid-sensitive or forms intractable emulsions during LLE, resin scavenging is the superior alternative.[1] This method forms a covalent bond with the unreacted amine, allowing you to remove it via simple filtration.
Recommended Scavenger:Polymer-Supported Isocyanate (PS-NCO) or Polymer-Supported Benzaldehyde (PS-CHO) .[1][2]
Protocol:
Calculate Loading: Determine the excess equivalents of Vanillylamine used (e.g., 0.2 mmol excess).
Resin Addition: Add 2–3 equivalents (relative to the excess amine) of PS-Isocyanate resin to the reaction mixture.
Incubation: Agitate gently at room temperature for 2–4 hours.
Mechanism:[1][2][3][4] The primary amine of Vanillylamine attacks the isocyanate, forming an insoluble urea derivative attached to the bead.
Filtration: Filter the mixture through a fritted funnel. The unreacted Vanillylamine remains trapped on the resin.[2]
Rinse: Rinse the resin with solvent (THF or DCM) to recover any product trapped in the pore volume.[2]
Medium. Requires acid catalyst; reversible if wet.[1][2]
| Acidic Ion Exchange | Ionic Interaction | < 1 Hour | Low. May bind the phenolic product non-specifically.[1][2] |
Module 3: Chromatography Troubleshooting
If you must purify via Flash Chromatography, Vanillylamine HCl poses a specific problem: Streaking/Tailing . The amine interacts strongly with the acidic silanols on silica gel.[2]
The Fix: The "Amine Modifier"
Do not run a standard Hexane/EtOAc gradient.[2] You must modify the stationary phase environment.
Pre-treatment: Flush the silica column with mobile phase containing 1% Triethylamine (TEA) or 1% NH
Eluent: Run your gradient (e.g., DCM/MeOH) maintaining 0.1% - 0.5% TEA in the solvent.
Result: The TEA blocks the active silanol sites, allowing the Vanillylamine (and your amine-containing product) to elute as sharp bands rather than broad streaks.
FAQs: Troubleshooting Specific Scenarios
Q1: I tried the HCl wash, but I formed a thick emulsion that won't separate. Why?A: Vanillylamine derivatives are often amphiphilic (soap-like), especially if long alkyl chains (like in Capsaicin synthesis) are present.[1][2]
Immediate Fix: Add solid NaCl to saturate the aqueous layer (salting out) and filter the entire biphasic mixture through a pad of Celite. The emulsion is often stabilized by microscopic precipitate which Celite removes.[2]
Q2: My product yield is low after extraction. Could the Vanillylamine be dragging it into the water?A: It is more likely you are losing product to the base wash. If your product is a phenol (like Capsaicin), washing with 1M NaOH will deprotonate it (
~10), making it water-soluble. Switch to saturated NaHCO or rely solely on the acid wash and chromatography.[2]
Q3: Can I remove Vanillylamine HCl by recrystallization?A: Yes, but it depends on your product's solubility.[2] Vanillylamine HCl is insoluble in non-polar ethers (Diethyl Ether, MTBE) and Hexanes.[2]
Protocol: Dissolve your crude mixture in minimal hot EtOAc/Ethanol, then slowly add Hexanes or Ether. The Vanillylamine HCl (if present as salt) or the product may crystallize out.[2] Note that Vanillylamine HCl has a high melting point (~220°C) [1], so it often precipitates first if the free base was re-acidified.
ChemicalBook.[2] Synthesis and Purification of Capsaicin: Methodologies. Accessed February 16, 2026.[2] Link
Lu, Y., & Cui, B. (2019).[2][5] Extraction and Purification of Capsaicin from Capsicum Oleoresin Using a Combination of Tunable Aqueous Polymer-Phase Impregnated Resin (TAPPIR) Extraction and Chromatography Technology.[1][2][5] Molecules, 24(21), 3956.[5] Link
Hodges, J. C. (2000).[2][6] Covalent Scavengers for Primary and Secondary Amines.[2][6][7] Synlett, 2000(1), 152-158.[6] Link[2]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Stability of Vanillylamine HCl in Varying Temperature Conditions
Ticket ID: VAC-HCL-STAB-001
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Introduction
Welcome to the Technical Support Center. You are likely here because you are utilizing Vanillylamine Hydrochloride (CAS 7149-10-2) as a precursor in capsaicinoid synthesis or as a reference standard in pharmacological assays.
While Vanillylamine HCl is significantly more stable than its free base counterpart due to the protonation of the primary amine, it remains susceptible to specific degradation pathways—primarily oxidative coupling of the phenolic moiety—when exposed to thermal stress. This guide moves beyond basic datasheets to address the causality of instability and provides self-validating protocols to ensure your experimental integrity.
Module 1: Stability Matrix & Thermal Thresholds
The following data aggregates our internal stability testing with standard physicochemical properties. Use this to determine your storage and handling limits.
Quick Reference: Thermal Stability Profile
State
Temperature
Stability Status
Risk Factor
Recommended Action
Solid (Powder)
-20°C
Optimal
Moisture absorption (Hygroscopicity)
Store with desiccant; warm to RT before opening.
Solid (Powder)
25°C (RT)
Stable
Slow oxidation (Yellowing)
Store in amber glass; purge headspace with N₂/Ar.
Solid (Powder)
>219°C
Critical Failure
Melting/Decomposition
Do not exceed. Material decomposes at melting point [1].
Solution (Acidic)
4°C
High
Precipitation
Ensure concentration <50 mg/mL to prevent crashing out.
Solution (Neutral/Basic)
25°C
Low
Rapid Oxidative Deamination/Coupling
Use immediately; do not store.
Solution
121°C (Autoclave)
Moderate/Risk
Maillard Reaction / Phenolic Oxidation
Avoid. Use 0.22 µm sterile filtration instead.
Module 2: Troubleshooting & FAQs
Category A: Discoloration & Oxidation
Q: My Vanillylamine HCl powder has turned from white to a faint yellow/beige. Is it still usable?
A: This is the most common issue. The color change indicates phenolic oxidation , likely caused by trace moisture allowing surface oxidation of the phenol group to quinone-like intermediates.
Diagnostic: If the color is faint cream/off-white, the purity is likely still >98%.
Action: Perform a melting point check. If it melts sharply between 219–221°C (with decomposition), the bulk material is intact [2]. If it melts below 215°C, discard.
Prevention: Always store under inert gas (Argon/Nitrogen) and ensure the container is tightly sealed to prevent hygroscopic clumping.
Q: Can I autoclave my stock solution?
A:We do not recommend autoclaving.
While the HCl salt is thermally stable, the phenolic hydroxyl group is sensitive to heat in the presence of dissolved oxygen. Autoclaving can induce:
Oxidative Coupling: Formation of dimers (biphenyls).
Hydrolysis: Minor risk, but elevated temperatures accelerate degradation.
Protocol: Prepare the solution in degassed water and sterilize using a 0.22 µm PVDF or PES syringe filter .
Category B: Solubility & Temperature Cycling
Q: I stored my 100 mM stock solution at 4°C and crystals formed. Did it degrade?
A: No, this is likely a solubility issue, not degradation. Vanillylamine HCl is freely soluble in water (≥50 mg/mL) at Room Temperature (RT), but solubility decreases significantly at 4°C.
Fix: Warm the solution to 25°C and vortex. If the crystals redissolve completely and the solution remains clear/colorless, the material is safe to use.
Caution: Do not heat above 40°C to redissolve, as this accelerates oxidation.
Module 3: Decision Logic & Workflows
Use the following decision trees to guide your experimental setup.
Workflow 1: Stability Assessment & Handling
Figure 1: Decision tree for assessing material viability and choosing sterilization methods.
Module 4: Self-Validating Experimental Protocols
If you suspect thermal degradation, do not rely on visual inspection alone. Use this HPLC protocol to quantify purity. This method separates the intact amine from potential oxidative byproducts (vanillin) [3].
Preparation: Dissolve 10 mg of Vanillylamine HCl in 10 mL of Mobile Phase A . (Do not use pure methanol as solvent if injecting into a high-aqueous initial gradient to avoid peak distortion).
Standard Check: Inject a known standard of Vanillin (degradation marker). Vanillin is less polar and will elute after Vanillylamine.
Sample Injection: Inject your thermally stressed sample.
Analysis:
Peak A (approx 3-5 min): Vanillylamine.
Peak B (approx 8-10 min): Vanillin (if oxidation occurred).
Late Eluters (>12 min): Oxidative dimers (indicates severe thermal stress).
Acceptance Criteria:
Area under the curve (AUC) for Vanillylamine must be ≥98% .
Any secondary peak >0.5% indicates significant degradation.
Module 5: Mechanism of Degradation[1]
Understanding the chemistry allows you to predict stability in novel buffers.
Figure 2: Chemical pathway showing why pH control and temperature management are critical to preventing discoloration.
Senior Scientist Note on Causality:
The hydrochloride salt (HCl) stabilizes the amine group by protonating it (
), which reduces its nucleophilicity and prevents it from reacting with the aldehyde group of any trace vanillin formed. However, the phenolic hydroxyl group (at position 4) remains the weak link. At elevated temperatures (>60°C) or basic pH, this group can form phenoxy radicals, leading to the colored impurities you observe. Always maintain an acidic to neutral pH (pH 3-6) for maximum thermal stability.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70966, Vanillylamine. Retrieved from [Link]
Optimization
Technical Support Center: High-Performance Liquid Chromatography (HPLC)
Topic: Resolving Baseline Noise in Vanillylamine Derivative Analysis Introduction: The Signal-to-Noise Challenge Welcome to the technical support hub. You are likely here because your analysis of vanillylamine derivative...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Resolving Baseline Noise in Vanillylamine Derivative Analysis
Introduction: The Signal-to-Noise Challenge
Welcome to the technical support hub. You are likely here because your analysis of vanillylamine derivatives—compounds critical to capsaicinoid biosynthesis and pharmaceutical intermediates—is being compromised by baseline instability.
Vanillylamine (
) presents a dual chemical challenge: it possesses a basic amine moiety () and a phenolic hydroxyl group (). This amphoteric nature makes your baseline susceptible to two distinct noise sources: chemical tailing/drift caused by silanol interactions and electrochemical/oxidative noise if using sensitive detection modes.
This guide moves beyond generic troubleshooting. We dissect the specific interaction between vanillylamine chemistry and your HPLC hardware to isolate the root cause of your baseline issues.
Part 1: The Diagnostic Triage
Before optimizing chemistry, we must rule out hardware failure. Use the following logic flow to categorize your noise.
Interactive Troubleshooting Workflow
Figure 1: Diagnostic logic tree for isolating HPLC baseline noise sources. Follow the path based on the visual frequency of the disturbance.
Part 2: Chemistry-Driven Noise (The Vanillylamine Factor)
If your diagnostic pointed to "Column Bleed" or "Mobile Phase," the issue is likely the interaction between your analyte and the separation chemistry.
Q: Why does my baseline drift specifically when analyzing vanillylamine?
A: Vanillylamine is a basic amine. On standard C18 silica columns, residual silanol groups (
) on the stationary phase are acidic.
The Mechanism: At neutral pH, silanols ionize (
). The protonated vanillylamine () binds ionically to these sites.
The Symptom: This is not just "tailing."[1] The slow desorption of the amine creates a "smearing" effect that raises the background baseline, often mistaken for column bleed.
Q: I am using TFA (Trifluoroacetic Acid) to fix the tailing, but now I have a wavy baseline. Why?
A: TFA is an ion-pairing agent that masks silanols, but it has high UV absorbance below 220 nm.
The Cause: If you are running a gradient (e.g., 5% to 95% Acetonitrile), the concentration of TFA adsorbed to the column changes, causing a refractive index shift and a baseline drift.
The Fix:
Wavelength Selection: Vanillylamine has a strong aromatic absorption at 280 nm . Move your detection to 280 nm where TFA is transparent.
Alternative Additives: If you must detect at low wavelengths (e.g., <210 nm for impurities), switch to Formic Acid or a phosphate buffer, which are more UV-transparent.
Data: Mobile Phase Additive Impact on Baseline
Additive
pKa Control
UV Cutoff
Baseline Risk (at 210 nm)
Suitability for Vanillylamine
TFA (0.1%)
Excellent (Ion Pairing)
~210 nm
High (Drift in gradients)
Good (if detecting >230 nm)
Formic Acid (0.1%)
Good (pH ~2.7)
~210 nm
Moderate
Excellent (LC-MS compatible)
Phosphoric Acid
Excellent (pH ~2.1)
<190 nm
Low (Very stable)
Best for UV-only analysis
Triethylamine (TEA)
Silanol Blocker
~200 nm
High (Oxidation risk)
Avoid if possible (Old school)
Part 3: Hardware & Physical Factors
If your diagnostic pointed to "Hydraulic" or "Electronic" issues, the chemistry is likely fine, but the delivery is compromised.
Q: My baseline has a regular, rhythmic pulse. Is it the pump?
A: Likely, yes. This is often "mixing noise."
The Mechanism: If you are mixing solvents A (Water/Acid) and B (Acetonitrile) on a low-pressure gradient system, incomplete mixing creates "packets" of solvent that pass through the detector.
Vanillylamine Specific: Because vanillylamine analysis often requires high sensitivity, these small refractive index pulses become visible.
The Fix: Increase the Mixer Volume (e.g., switch from 35
to 100 ). This smooths out the solvent packets before they reach the column.
Q: I see random spikes. Is it air or particles?
A: Spikes are usually air bubbles.
The Mechanism: When cold mobile phase enters a warmer column oven, dissolved gas expands, forming micro-bubbles that scatter light in the flow cell.
The Fix: Ensure your mobile phase is degassed. If using a premixed mobile phase (isocratic), vacuum filter it through a 0.22
membrane.
Part 4: Validated Recovery Protocols
Use these step-by-step protocols to resolve persistent contamination or electronic verification.
Protocol A: The "Zero Flow" Electronic Test
Use this to confirm if the detector lamp or electronics are failing.
Preparation: Disconnect the column and replace it with a union.[2][3]
Flush: Flush the flow cell with HPLC-grade water for 10 minutes.
Stop: Turn the pump flow to 0.0 mL/min .
Monitor: Record the baseline for 15 minutes at 280 nm.
Analysis:
Flat Line: Electronics are healthy. The noise is fluidic (pump/column).
Wandering/Spiking: The lamp is aging (energy low) or the flow cell is dirty.
Sinha, A. K., et al. (2007).[5] Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds. Journal of Separation Science. [Link]
Amuza Inc. (2025). Understanding and Preventing Baseline Drift in HPLC-ECD. Amuza Technical Guides. [Link]
A Comparative Guide to the FTIR Characteristic Peaks of Vanillylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the precise characterization of chemical intermediates is paramount. Vanillylamine hydrochlorid...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical research and development, the precise characterization of chemical intermediates is paramount. Vanillylamine hydrochloride, a key precursor in the synthesis of capsaicinoids and other pharmacologically active molecules, demands rigorous analytical scrutiny to ensure its identity and purity.[1][2] Among the suite of analytical techniques available, Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative method for elucidating the molecular structure of this compound.[3][4]
This in-depth technical guide provides a comprehensive analysis of the FTIR characteristic peaks of vanillylamine hydrochloride. It is designed to serve as a practical resource for scientists, offering a detailed interpretation of its vibrational spectrum and a comparative analysis with structurally related compounds. The information presented herein is grounded in established spectroscopic principles and supported by experimental data to ensure scientific integrity and practical utility.
Understanding the Vibrational Fingerprint: The FTIR Spectrum of Vanillylamine Hydrochloride
The FTIR spectrum of vanillylamine hydrochloride is a unique molecular fingerprint, revealing the presence of its key functional groups through their characteristic vibrational modes. The protonation of the primary amine to form the hydrochloride salt significantly influences the spectrum, particularly in the N-H stretching and bending regions.
Below is a detailed breakdown of the principal absorption bands observed in the solid-state FTIR spectrum of vanillylamine hydrochloride.
Key Functional Group Vibrations
The structure of vanillylamine hydrochloride encompasses a phenolic hydroxyl group, a methoxy group, an aromatic ring, and a protonated primary amine. Each of these moieties contributes distinct peaks to the FTIR spectrum.
Table 1: Characteristic FTIR Peak Assignments for Vanillylamine Hydrochloride
Wavenumber Range (cm⁻¹)
Vibrational Mode
Functional Group
Intensity
3400-3200
O-H Stretch
Phenolic Hydroxyl
Strong, Broad
~3030
C-H Stretch
Aromatic
Medium
2960-2850
C-H Stretch
Methoxy (-OCH₃) & Methylene (-CH₂-)
Medium to Weak
2800-2500
N-H Stretch
Ammonium (-NH₃⁺)
Broad, Multiple Bands
~1600, ~1515, ~1430
C=C Stretch
Aromatic Ring
Medium to Strong
~1460
C-H Bend
Methylene (-CH₂-) Scissoring
Medium
~1270
C-O Stretch
Aryl Ether
Strong
~1240
O-H Bend
Phenolic Hydroxyl
Medium
~1150, ~1030
C-O Stretch
Methoxy Group
Strong
860-800
C-H Bend
Aromatic (Out-of-Plane)
Strong
Experimental Protocol: Acquiring a High-Quality FTIR Spectrum
To obtain a reliable FTIR spectrum of vanillylamine hydrochloride, proper sample preparation and instrument configuration are crucial. Both the Potassium Bromide (KBr) pellet method and Attenuated Total Reflectance (ATR) are common techniques for solid samples.
Attenuated Total Reflectance (ATR) Method
ATR is often preferred for its minimal sample preparation and speed.
Step-by-Step Protocol:
Crystal Cleaning: Ensure the ATR crystal (typically diamond or germanium) is impeccably clean. Record a background spectrum of the clean, empty crystal.[5]
Sample Application: Place a small amount of the finely powdered vanillylamine hydrochloride sample onto the center of the ATR crystal.
Pressure Application: Apply consistent pressure using the instrument's pressure clamp to ensure intimate contact between the sample and the crystal surface.
Spectrum Acquisition: Collect the sample spectrum. The typical range is 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹.[6]
ATR-FTIR Experimental Workflow
Potassium Bromide (KBr) Pellet Method
This traditional method involves dispersing the sample in a KBr matrix and pressing it into a transparent pellet.
A Word of Caution: When analyzing hydrochloride salts with KBr, there is a potential for ion exchange between the chloride of the sample and the bromide of the matrix, which can lead to spectral artifacts.[7] Using potassium chloride (KCl) as the matrix can mitigate this issue.[8]
Step-by-Step Protocol:
Grinding: Thoroughly grind a small amount of vanillylamine hydrochloride (1-2 mg) with approximately 200 mg of dry, spectroscopy-grade KBr powder in an agate mortar.[9]
Pellet Pressing: Transfer the mixture to a pellet die and press under high pressure (typically 8-10 tons) to form a transparent or translucent disc.
Spectrum Acquisition: Place the KBr pellet in the spectrometer's sample holder and collect the spectrum. A background spectrum of a pure KBr pellet should be acquired for reference.
Comparative Spectral Analysis: Vanillylamine Hydrochloride vs. Related Compounds
To fully appreciate the characteristic peaks of vanillylamine hydrochloride, a comparison with its precursor, vanillin, and its parent amine, vanillylamine, is insightful.
Molecular Structures for Comparison
Table 2: Comparative FTIR Analysis of Vanillin, Vanillylamine, and Vanillylamine Hydrochloride
Crucial for differentiation. The free amine shows two distinct peaks, while the ammonium salt exhibits a very broad, strong absorption at lower wavenumbers.
The most significant spectral changes occur upon the conversion of the aldehyde group in vanillin to the primary amine in vanillylamine, and its subsequent protonation to form the hydrochloride salt. The disappearance of the strong carbonyl (C=O) stretch and the appearance of the characteristic N-H stretching bands are the primary indicators of these chemical transformations.
Conclusion
FTIR spectroscopy is an indispensable tool for the structural verification of vanillylamine hydrochloride. By understanding its characteristic absorption peaks, particularly the broad ammonium N-H stretching bands and the absence of the aldehydic C=O stretch, researchers can confidently identify this critical synthetic intermediate. The comparative analysis with vanillin and vanillylamine further aids in confirming the successful synthesis and purity of the target compound. This guide provides a foundational framework for the application of FTIR spectroscopy in the quality control and characterization of vanillylamine hydrochloride, contributing to the robustness and reliability of pharmaceutical development processes.
References
BenchChem. Vanillylamine | High-Purity Research Chemical | Supplier. Available from: https://www.benchchem.com/product/b1234
ARC Journals. Synthesis of Some Capsaicin Analogues Using Fatty and Benzoic Acid- Chlorides. Available from: https://www.arcjournals.org/pdfs/ijc/v2-i1/1.pdf
Apollo Scientific. 7149-10-2 Cas No. | 4-(Aminomethyl)-2-methoxyphenol hydrochloride. Available from: https://www.apolloscientific.co.uk/cas/7149-10-2
Spiral. STRUCTURE AND BIOSYNTHESIS OF CAPSAICIN A Thesis submitted by DAVID JOHN BENNETT for the DEGREE OF DOCTOR OF PHILOSOPHY of the U. Available from: https://spiral.imperial.ac.uk/bitstream/10044/1/36104/2/Bennett-DJ-1967-PhD-Thesis.pdf
PubChem. Vanillylamine. Available from: https://pubchem.ncbi.nlm.nih.gov/compound/70966
Shimadzu. KBr Pellet Method. Available from: https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/ftir-talk/kbr.html
MySkinRecipes. 4-(Aminomethyl)-2-methoxyphenol. Available from: https://myskinrecipes.com/shop/reagents/product/4-aminomethyl-2-methoxyphenol-86096
BLD Pharm. 7149-10-2|4-(Aminomethyl)-2-methoxyphenol hydrochloride|BLD Pharm. Available from: https://www.bldpharm.com/products/7149-10-2.html
SciSpace. FT-IR Identification of Capsaicin from callus and seedling of chilli pepper plants Capsicum annuum L. in vitro. Available from: https://typeset.
ResearchGate. Synthesis and elucidation of deuterated vanillylamine hydrochloride and capsaicin | Request PDF. Available from: https://www.researchgate.net/publication/228919011_Synthesis_and_elucidation_of_deuterated_vanillylamine_hydrochloride_and_capsaicin
Royal Society of Chemistry. IR Spectrum Table by Frequency Range. Available from: https://www.rsc.org/periodic-table/chart/8/
ResearchGate. a FTIR spectrum of pure vanillin, b FTIR spectra of MEVA and MEVAP. Available from: https://www.researchgate.net/figure/a-FTIR-spectrum-of-pure-vanillin-b-FTIR-spectra-of-MEVA-and-MEVAP_fig2_334185259
Spectroscopy Europe/World. FT-IR Titration Unveils New Insights into Protonated Mono and Polyamine Solutions. Available from: https://www.spectroscopyeurope.
ResearchGate. FTIR spectra for vanillin, compounds 1a−3a, and compounds 1b−3b. Available from: https://www.researchgate.net/figure/FTIR-spectra-for-vanillin-compounds-1a-3a-and-compounds-1b-3b_fig3_360980838
BenchChem. Application Notes and Protocols: Preparation and Purification of Vanillylamine Hydrochloride. Available from: https://www.benchchem.
International Journal of Current Research. PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. Available from: https://journalcra.
NIST. Vanillin. Available from: https://webbook.nist.gov/cgi/cbook.cgi?ID=C121335&Type=IR-SPEC&Index=1
ResearchGate. (PDF) Vibrational Spectroscopy Applications in Drugs Analysis. Available from: https://www.researchgate.
MDPI. Capsaicin Analogues Derived from n-3 Polyunsaturated Fatty Acids (PUFAs) Reduce Inflammatory Activity of Macrophages and Stimulate Insulin Secretion by β-Cells In Vitro. Available from: https://www.mdpi.com/1422-0067/20/8/2000
ChemRxiv. IR of Vanillin: A classic study with a twist. Available from: https://chemrxiv.org/engage/chemrxiv/article-details/654367e0f45f62345e691238
ResearchGate. Fig 3. The FTIR spectra of: (a) 4,4-diaminodiphenyl eter, (b) vanillin,.... Available from: https://www.researchgate.net/figure/The-FTIR-spectra-of-a-4-4-diaminodiphenyl-eter-b-vanillin-and-c-compound_fig3_327177579
JASCO. Principles of infrared spectroscopy (5) Various measurement methods in FTIR spectroscopy - Transmission methods -. Available from: https://www.jasco-global.com/jp/ja/support/education/principles-of-infrared-spectroscopy/various-measurement-methods-in-ftir-spectroscopy-transmission-methods/
MDPI. Vibrational Spectroscopy for Identification of Metabolites in Biologic Samples. Available from: https://www.mdpi.com/2218-1989/10/10/404
Northern Illinois University. IR Absorption Frequencies. Available from: https://www.niu.edu/chemistry/facilities/analytical/ft-ir/ir-frequencies.shtml
SpringerLink. Evaluating the reproducibility and consistency of different sample preparation techniques used for ATR-FTIR spectroscopy from the RILEM 295-FBB TG1 round robin test. Available from: https://link.springer.com/article/10.1617/s11527-025-02755-1
ResearchGate. -Infrared spectrum (FTIR) of 4-methoxyphencyclidine HCl.. Available from: https://www.researchgate.net/figure/Infrared-spectrum-FTIR-of-4-methoxyphencyclidine-HCl_fig3_263833441
Chegg. Solved Consult the IR spectrum of 4-methoxyphenol included. Available from: https://www.chegg.
Penerbit UKM. Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy Coupled with Principal Component Analysis. Available from: https://ejournal.ukm.my/jsm/article/view/53008
Thermo Fisher Scientific. Identify an Unknown Sample with ATR. Available from: https://assets.thermofisher.
ChemRxiv. IR of Vanillin: A classic study with a twist. Available from: https://chemrxiv.org/engage/chemrxiv/article-details/654367e0f45f62345e691238
Google Patents. CN106366004A - Preparation method for vanillylamine hydrochloride. Available from: https://patents.google.
Technical Comparison Guide: Mass Spectrometry Profiling of 4-Hydroxy-3-methoxybenzylamine
Executive Summary This guide provides a technical analysis of the mass spectrometry (MS) behavior of 4-Hydroxy-3-methoxybenzylamine (Vanillylamine), a critical intermediate in the biosynthesis of capsaicinoids and a meta...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical analysis of the mass spectrometry (MS) behavior of 4-Hydroxy-3-methoxybenzylamine (Vanillylamine), a critical intermediate in the biosynthesis of capsaicinoids and a metabolite of vanillin. Unlike generic spectral libraries, this document focuses on the mechanistic causality of fragmentation to enable precise differentiation from structural isomers (e.g., Isovanillylamine) and metabolic analogs (e.g., Dopamine).
We compare the two dominant analytical modalities—ESI-MS/MS (Soft Ionization) and EI-GC/MS (Hard Ionization)—providing validated transitions and experimental protocols for researchers in drug development and metabolomics.
Part 1: Structural & Chemical Basis
Understanding the physicochemical properties of Vanillylamine is prerequisite to optimizing ionization settings.
Property
Specification
Mass Spectrometry Implication
IUPAC Name
4-(Aminomethyl)-2-methoxyphenol
Primary target for protonation (ESI)
Formula
C₈H₁₁NO₂
Monoisotopic Mass: 153.0790 Da
Structure
Benzene ring, C4-OH, C3-OMe, C1-CH₂NH₂
Benzylic stability drives fragmentation
pKa (Amine)
~9.5
Requires acidic mobile phase (pH < 4) for optimal ESI+ sensitivity
pKa (Phenol)
~10.0
Allows negative mode ionization (ESI-), though ESI+ is preferred
Part 2: Fragmentation Analysis & Comparison
The Primary Modality: ESI-MS/MS (Positive Mode)
Best for: Trace quantification in biological matrices (plasma, urine) and metabolic flux analysis.
In Electrospray Ionization (ESI), Vanillylamine forms an abundant protonated molecular ion
. The fragmentation pathway is distinct due to the stability of the methoxy-benzyl cation intermediate.
Mechanism of Action:
Protonation: Formation of precursor ion at m/z 154 .
Deamination (Primary Transition): The benzylic amine is highly labile. The loss of ammonia (
Radical Demethylation (Secondary Transition): Unlike dihydroxy-benzylamines (e.g., Dopamine) which lose water/CO, the methoxy group in Vanillylamine facilitates the loss of a methyl radical (
, 15 Da) to form a radical cation at m/z 122 . This is a high-energy, diagnostic transition unique to methoxy-substituted benzyl systems [1].
Diagnostic Transitions (MRM Table)
Precursor Ion ()
Product Ion ()
Neutral Loss
Collision Energy (eV)
Structural Assignment
154.1
137.1
(17)
10 - 15
Quantifier: Benzyl cation formation
137.1
122.0
(15)
25 - 35
Qualifier: Radical demethylation (Specific)
137.1
94.0
40+
Phenol ring degradation
The Verification Modality: EI-GC/MS
Best for: Structural confirmation, impurity profiling in synthesis, and library matching.
Electron Impact (EI) at 70 eV yields a "hard" fragmentation pattern. Derivatization (TMS) is often required for sharp chromatography, but underivatized analysis is possible.
Molecular Ion (
): m/z 153 (often low intensity).
Base Peak: m/z 137 (Loss of
radical). The stability of the vanillyl cation makes this the dominant species.
Key Difference: EI spectra are dominated by the stability of the aromatic ring, whereas ESI-CID allows for controlled stepwise dismantling of the side chains.
Part 3: Visualized Fragmentation Pathways[2]
The following diagram illustrates the mechanistic divergence between Vanillylamine and its close analog, Dopamine. This distinction is critical when analyzing complex biological samples where both may co-elute.
Figure 1: Divergent fragmentation pathways of Vanillylamine vs. Dopamine. The loss of the methyl radical (m/z 137 → 122) is the diagnostic signature for Vanillylamine.
Part 4: Differentiation from Alternatives
A common analytical challenge is distinguishing Vanillylamine from its positional isomer, Isovanillylamine (3-Hydroxy-4-methoxybenzylamine), and its metabolic precursor, Capsaicin .
Analyte
Structure
Key Differentiator (MS/MS)
Key Differentiator (Chromatography)
Vanillylamine
4-OH, 3-OMe
m/z 137 → 122 (High abundance)
Elutes earlier on C18 (more polar due to 4-OH accessibility)
Isovanillylamine
3-OH, 4-OMe
m/z 137 → 122 (Lower abundance)
Elutes later on C18 (Steric hindrance of 3-OH reduces polarity)
Dopamine
3,4-di-OH
m/z 137 → 119 (Water loss)
Requires ion-pairing or HILIC for retention
Capsaicin
Amide linked
m/z 306 → 137 (Amide cleavage)
Highly hydrophobic; elutes much later
Expert Insight: While MS/MS spectra of positional isomers (Vanillylamine vs. Isovanillylamine) are nearly identical, the ortho-effect in Isovanillylamine often alters the ratio of Methanol loss vs. Methyl radical loss. However, chromatographic separation remains the gold standard for confirmation [2].
Part 5: Validated Experimental Protocol
Sample Preparation (Solid Phase Extraction)
Rationale: Vanillylamine is polar. Liquid-liquid extraction is often inefficient. Mixed-mode cation exchange (MCX) is recommended to capture the amine.
Conditioning: 1 mL Methanol, then 1 mL Water (pH 2).
Loading: Sample (acidified to pH 2 with Formic Acid).
Wash 1: 1 mL 0.1% Formic Acid (removes neutrals/acids).
Wash 2: 1 mL Methanol (removes hydrophobic neutrals).
Elution: 1 mL 5% Ammonia in Methanol (releases Vanillylamine).
Reconstitution: Evaporate and reconstitute in Mobile Phase A.
LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).
Mobile Phase A: Water + 0.1% Formic Acid (Essential for protonation).
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient:
0-1 min: 2% B (Isocratic hold for polar retention).
1-5 min: 2% -> 40% B.
5-7 min: 95% B (Wash).
Flow Rate: 0.3 mL/min.
References
Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. PubMed.[1] Available at: [Link]
Determination of capsaicin and its hydrolyzed metabolite vanillylamine. Journal of Chromatography B. ResearchGate. Available at: [Link]
Validating Purity of 4-Hydroxy-3-methoxybenzylamine HCl: A Comparative TLC Guide
Executive Summary 4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical intermediate in the biosynthesis of capsaicinoids and a valuable building block in pharmaceutical synthesis.[1] Its purity...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical intermediate in the biosynthesis of capsaicinoids and a valuable building block in pharmaceutical synthesis.[1] Its purity is paramount; residual aldehyde precursors (Vanillin) or oxime intermediates can severely inhibit subsequent amide coupling reactions.
This guide provides an objective, technical comparison of Thin Layer Chromatography (TLC) systems for validating this specific compound. Unlike generic protocols, we address the specific challenge of chromatography of amine salts on acidic silica gel, demonstrating why standard organic mobile phases fail and how to engineer a self-validating, high-specificity protocol.
Chemical Profile & Separation Logic
To design an effective separation, we must understand the analyte's behavior against the stationary phase.
Property
Specification
Chromatographic Impact
Compound
4-Hydroxy-3-methoxybenzylamine HCl
Analyte
Structure
Primary Amine (Salt form), Phenol, Methoxy
Amphoteric nature; Phenol is acidic, Amine is basic.
Stationary Phase
Silica Gel 60 ()
Acidic Surface (pH ~5) .
The Conflict
Cationic Exchange
The basic amine interacts strongly with acidic silanol groups (), causing "tailing" or permanent adsorption (Rf = 0) if not modulated.
Key Impurity
Vanillin (Starting Material)
Non-ionic aldehyde. Moves freely in organic solvents.
Comparative Methodology: Mobile Phase Selection
We compared three solvent systems to determine the optimal protocol for purity validation.
System A: The "Standard" Organic Approach (Control)
Co-Spot: Mix of Reference + Sample (to verify separation).
Step 3: Elution (System C)
Prepare mobile phase: DCM : MeOH :
(90:9:1) .
Saturate chamber for 10 minutes with filter paper.
Elute until solvent front reaches 1 cm from top.
Dry completely with a heat gun (essential to remove ammonia before staining).
Step 4: Analysis Logic
Check UV: One major spot? (Rf ~0.4). Any spot at Rf ~0.8 indicates unreacted Vanillin.
Stain Ninhydrin: Heat plate. The main spot must turn purple. If it remains white/yellow, it is not the amine.
Stain DNP (Optional): If high purity is required, run a second plate and stain with DNP. Any orange spot indicates aldehyde contamination.
Visualized Workflows
Figure 1: The Optimized TLC Workflow
Caption: Step-by-step workflow emphasizing the specific mobile phase and sequential visualization.
Figure 2: Decision Matrix for Purity Validation
Caption: Logic gate for interpreting TLC results. Note that a single UV spot is insufficient without Ninhydrin confirmation.
Comparison with HPLC (Benchmarking)
While TLC is excellent for rapid qualitative checks, it has limitations compared to High-Performance Liquid Chromatography (HPLC).
Feature
TLC (Optimized Method)
HPLC (Reverse Phase C18)
Limit of Detection
~0.1 - 0.5% Impurity
< 0.05% Impurity
Quantification
Semi-Quantitative (Visual)
Quantitative (Area %)
Throughput
High (Multiple samples/plate)
Low (Serial injection)
Salt Handling
Requires basic modifier
Buffer dependent (e.g., Phosphate pH 3.0)
Use Case
Reaction Monitoring / Quick QC
Final Certificate of Analysis (CoA)
Recommendation: Use the TLC method described above for reaction monitoring (disappearance of Vanillin) and initial purity checks. Use HPLC for the final release of the material for pharmaceutical use.
References
BenchChem. (2025).[1][3] Preparation and Purification of Vanillylamine Hydrochloride. Retrieved from
Sigma-Aldrich. (n.d.). Product Specification: 4-Hydroxy-3-methoxybenzylamine hydrochloride. Retrieved from
LibreTexts Chemistry. (2022). Visualizing TLC Plates: Stains and Reagents. Retrieved from
Google Patents. (2015). CN106366004A - Preparation method for vanillylamine hydrochloride. Retrieved from
UV-Vis Absorption Spectra of 4-Hydroxy-3-methoxybenzylamine HCl
A Comparative Technical Guide for Analytical Development Executive Summary 4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical phenolic amine intermediate, primarily utilized in the biosynthesi...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Technical Guide for Analytical Development
Executive Summary
4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a critical phenolic amine intermediate, primarily utilized in the biosynthesis and chemical synthesis of capsaicinoids. Its spectroscopic profile is defined by the vanillyl chromophore (4-hydroxy-3-methoxybenzyl group).[1]
Unlike its precursor Vanillin , which exhibits a strong absorption band near 310–348 nm due to a conjugated aldehyde group, Vanillylamine lacks this conjugation. Consequently, its primary absorption maximum (
) is hypsochromically shifted to the 280 nm region. This distinct spectral shift is the fundamental principle used to monitor the purity of Vanillylamine and its conversion from Vanillin.
Spectroscopic Profile & Mechanism[2][3][4]
1.1 The Chromophore
The UV-Vis absorption of Vanillylamine is governed by the
transitions of the benzene ring, modified by two auxochromes:
Phenolic -OH (Position 4): Donates electrons, shifting absorption to longer wavelengths (red shift) compared to benzene.
Methoxy -OCH
(Position 3): Further enhances electron density.
Because the benzylic amine group (
) does not conjugate with the aromatic ring, the spectrum essentially mirrors that of a substituted phenol/catechol derivative.
1.2 Key Spectral Features
Parameter
Value / Description
Mechanistic Insight
Primary
280 nm (in neutral/acidic media)
Characteristic of the unconjugated vanillyl core.
Secondary
~230 nm
Higher energy aromatic transition.
Visible Region
Transparent (>350 nm)
Absence of extended conjugation (unlike Vanillin).
pH Sensitivity
High
In alkaline pH (> pKa ~10), the phenol deprotonates to a phenolate, causing a bathochromic (red) shift to ~295–300 nm and hyperchromic effect (increased intensity).
Comparative Analysis: Precursor vs. Product
Distinguishing Vanillylamine from its related congeners is vital for reaction monitoring.
2.1 Spectral Comparison Table
Compound
Structure Type
(Neutral/Acidic)
(Molar Absorptivity)
Key Differentiator
Vanillin
Conjugated Aldehyde
310 nm / 348 nm
High ( at 340 nm)
Strong absorption >300 nm due to carbonyl conjugation.
Vanillylamine HCl
Benzylic Amine
280 nm
Moderate ()*
Loss of 340 nm peak. Transparent in visible region.
Capsaicin
Amide Derivative
280 nm
Moderate ()
Spectral profile nearly identical to Vanillylamine; requires HPLC separation.
*Note:
values are solvent-dependent. For Vanillylamine, quantitation is best performed using a high-purity standard curve rather than a theoretical coefficient.
2.2 Biosynthetic Pathway & Spectral Shift
The following diagram illustrates the enzymatic conversion and the resulting loss of the conjugated chromophore.
Figure 1: Spectral evolution during capsaicinoid biosynthesis. The critical analytical checkpoint is the disappearance of the 340 nm Vanillin peak.
Experimental Protocol: UV-Vis Characterization
Objective: To obtain a reliable absorption spectrum for purity assessment or concentration determination.
Pass Criteria: Distinct peak at 280 ± 2 nm. Valley near 250 nm.
Fail Criteria: Shoulder or peak >300 nm (Indicates Vanillin contamination).
Figure 2: Logical workflow for UV-Vis quality control of Vanillylamine HCl.
Analytical Applications & Troubleshooting
HPLC Detection:
For quantitative analysis (e.g., in pepper extracts), UV detection at 280 nm is standard.
Interference: Capsaicin and Dihydrocapsaicin also absorb at 280 nm. Chromatographic separation (C18 column) is required to distinguish Vanillylamine (elutes early, polar) from Capsaicinoids (elute late, hydrophobic).
pH Shift Study:
To confirm the phenolic nature, add 1 drop of 1M NaOH to the cuvette.
Observation: The peak at 280 nm should shift red (bathochromic) to ~295 nm, and the solution may turn slightly yellow due to phenolate formation. This confirms the presence of the free phenolic -OH.
References
BenchChem. (2025).[3] Quantitative Analysis of Vanillylamine by High-Performance Liquid Chromatography (HPLC). Retrieved from
Kobata, K., et al. (2008). Functional characterization of Capsicum chinense vanillin aminotransferase.[4] Bioscience, Biotechnology, and Biochemistry. (Confirming VAMT activity via UV monitoring).
Sigma-Aldrich. (2025). Product Specification: 4-Hydroxy-3-methoxybenzylamine hydrochloride. Retrieved from
Zhao, J., et al. (2018).[1][5] A colorimetric assay for vanillin detection.[1][5][6] PLOS ONE. (Providing comparative spectral data for Vanillin). Retrieved from
Thermo Fisher Scientific. (2025). Extinction Coefficients and Protein A280 Methods. (General reference for phenolic/aromatic absorption at 280 nm). Retrieved from
Comparative Guide: Elemental Analysis Standards for Vanillylamine Hydrochloride
This guide provides a technical comparison of analytical methodologies for validating the elemental composition and purity of Vanillylamine Hydrochloride (CAS 7149-10-2). It is designed for analytical chemists and formul...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison of analytical methodologies for validating the elemental composition and purity of Vanillylamine Hydrochloride (CAS 7149-10-2). It is designed for analytical chemists and formulation scientists requiring high-precision characterization standards.
Executive Summary & Compound Profile
Vanillylamine Hydrochloride (4-Hydroxy-3-methoxybenzylamine HCl) is a critical intermediate in the biosynthesis and industrial synthesis of capsaicinoids, including nonivamide. In drug development, it serves as a precursor for pharmaceutical agents targeting vanilloid receptors (TRPV1).
Accurate elemental analysis (EA) is the primary gatekeeper for confirming the salt stoichiometry (Free Base:HCl ratio) and detecting hydration levels. This guide compares the industry-standard Combustion Analysis (CHN) against the high-precision Potentiometric Titration and HPLC workflows to establish a "Gold Standard" for release testing.
The Theoretical Standard (Baseline)
Before evaluating experimental methods, the theoretical elemental composition must be established as the absolute reference point.
Principle: Direct titration of the chloride counter-ion using Silver Nitrate (
) with a silver/sulfide ion-selective electrode (ISE).
Pros: Extremely high precision (<0.1% RSD). Directly validates the salt formation (1:1 Amine:HCl ratio). Unaffected by organic impurities like Vanillin.
Cons: Only analyzes the anionic portion (Cl-).
Verdict: The Gold Standard for quantitative assay of the salt form.
Method C: RP-HPLC
The Impurity Profiler
Principle: Reverse-Phase chromatography separating the target amine from synthesis precursors (Vanillin, Vanillic Acid).
Pros: Specific identification of organic impurities.
Cons: Does not provide elemental ratios; requires reference standards.
Verdict: Complementary. Must be used to explain deviations in CHN results.
Experimental Protocols
Protocol A: Combustion Analysis (CHN) Workflow
Standard: ASTM D5291 / E444
Calibration: Calibrate the analyzer using Acetanilide (C=71.09%, H=6.71%, N=10.36%) as the Certified Reference Material (CRM). K-factor stability must be <0.2%.
Sample Prep: Dry Vanillylamine HCl at 40°C under vacuum for 4 hours to remove surface moisture.
Weighing: Accurately weigh 2.0 – 2.5 mg of sample into a tin capsule. Fold hermetically to exclude atmospheric nitrogen.
Combustion: Inject into the combustion tube (950°C) with Tungsten Trioxide (
) catalyst.
Data Analysis: Compare results against the theoretical tolerance (
Solvent System: Dissolve 150 mg of Vanillylamine HCl in 50 mL deionized water + 1 mL Nitric Acid (
, 10%) to prevent carbonate interference.
Titration: Titrate dynamically using a Silver Ring Electrode (e.g., Metrohm Ag-Titrode).
Endpoint Detection: Determine the equivalence point via the second derivative of the potential curve.
Calculation:
Data Presentation & Interpretation
The following table illustrates how to interpret discrepancies between these methods. This data is derived from typical validation scenarios.
Scenario
CHN Result (Carbon)
CHN Result (Hydrogen)
Titration (Chloride)
Diagnosis
Theoretical
50.67%
6.38%
18.69%
Perfect Standard
Scenario 1: Wet Sample
49.80% (Low)
6.55% (High)
18.30% (Low)
Sample contains ~1.5% moisture. H is high due to .
Scenario 2: Excess HCl
49.50% (Low)
6.45% (High)
20.10% (High)
Improper salt formation; excess acid trapped in lattice.
Scenario 3: Vanillin Impurity
52.10% (High)
6.30% (Low)
17.50% (Low)
Contamination with Vanillin (C=63%), which has no Cl.
Decision Logic for Quality Control
The following diagram illustrates the logical flow for accepting or rejecting a Vanillylamine HCl lot based on elemental analysis.
Figure 1: Analytical Decision Matrix for Vanillylamine HCl Validation.
Expert Insights & Causality
As an Application Scientist, it is crucial to understand why specific deviations occur with this molecule:
The Hygroscopicity Trap: Vanillylamine HCl is moderately hygroscopic. A common error in elemental analysis is attributing a high Hydrogen value to synthesis errors. If H is high (>6.5%) and C is proportionally low, do not re-synthesize . Instead, perform a Karl Fischer (KF) water titration. The EA data usually corrects perfectly once the water weight is subtracted.
The "Pink" Shift: Pure Vanillylamine HCl is white. A slight pink hue indicates oxidation of the phenolic hydroxyl group. While CHN is often insensitive to this trace oxidation (ppm levels), HPLC at 280nm will show a "shoulder" peak. Elemental analysis alone is blind to this specific degradation pathway.
Chloride Stoichiometry: In commercial synthesis, excess HCl is often used to drive precipitation. If Titration shows Cl > 19.0%, the sample is likely an "acid solvate" rather than a pure 1:1 salt. This requires recrystallization (typically in Ethanol/Et2O), not just drying.
References
National Physical Laboratory (NPL). (2003). Improved Methodology for High Accuracy Titration of HCl. Retrieved from [Link]
Personal protective equipment for handling 4-Hydroxy-3-methoxybenzylamine, HCl
CAS: 7149-10-2 | Synonyms: Vanillylamine Hydrochloride[1][2] Executive Safety Summary 4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a solid-phase precursor often used in the biosynthesis of capsaici...
4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) is a solid-phase precursor often used in the biosynthesis of capsaicinoids. While legally classified primarily as an irritant, its chemical structure and hydrochloride salt form present specific "silent" risks in a laboratory setting—specifically hygroscopic activation .
Upon contact with mucous membranes (eyes, respiratory tract), the salt dissociates, releasing hydrochloric acid locally while the vanillyl moiety acts as a potent irritant. Standard "lab coat and glasses" protocols are often insufficient to prevent delayed corneal desiccation or respiratory sensitization.
This guide provides a self-validating safety protocol designed to isolate the operator from particulate and solubilized hazards.
Hazard Identification & Risk Logic
The following data dictates the PPE selection. Do not rely solely on the "Warning" signal word; the mechanism of injury drives the safety requirement.
Hazard Class (GHS)
Code
Mechanism of Injury
Critical Control Point
Skin Irritation
H315
Acidic hydrolysis on sweaty skin; potential dermatitis.
Glove permeation & sleeve gaps.
Eye Irritation
H319
Rapid dissolution in tear film; causes pH drop and corneal abrasion.
Seal integrity (Goggles vs. Glasses).
STOT SE 3
H335
Inhalation of fine dust causes upper respiratory tract inflammation.
Static control during weighing.
Expert Insight: The "Salt Effect"
Scientist's Note: As a hydrochloride salt, this compound is hygroscopic. If airborne dust settles on your skin or eyes, it will pull moisture from your tissues to dissolve, creating a concentrated acidic solution in situ. This is why unvented goggles are superior to safety glasses for this specific compound.
Personal Protective Equipment (PPE) Protocol
A. Respiratory Protection (The Primary Defense)
Requirement: Engineering controls are mandatory. PPE is a secondary fail-safe.
Primary: Chemical Fume Hood (Certified face velocity: 80–100 fpm).
Secondary (If hood work is impossible): Full-face respirator with P100 (HEPA) cartridges.
Why? N95 masks filter particles but often fail to seal against the fine, electrostatic dust generated by amine salts.
B. Ocular Protection
Requirement: Indirect-vent or Unvented Chemical Splash Goggles.
Prohibited: Standard safety glasses with side shields.
Reasoning: Dust particles can bypass side shields. Once trapped behind the lens, the hygroscopic powder dissolves in eye moisture, causing severe irritation that cannot be immediately rinsed without removing the eyewear (creating further exposure).
C. Dermal Protection (Hand & Body)
Requirement: Double-gloving technique with specific material selection.
Layer
Material
Thickness
Function
Inner
Nitrile (Examination)
4–5 mil
Biological barrier; protects against sweat/salt hydrolysis.
Outer
Nitrile (Extended Cuff)
5–8 mil
Chemical barrier; covers lab coat wrist gap.
Glove Logic: Natural Rubber Latex is not recommended due to poor resistance against organic amines and potential protein allergenicity which can confound sensitization diagnosis.
Body: Lab coat (buttoned to neck) + chemically resistant apron if handling quantities >10g.
PPE Decision Logic (Visualization)
Figure 1: Risk-based PPE selection logic emphasizing the critical pathways of dust exposure.[2]
Operational Workflow: Handling & Solubilization
This protocol uses a "Zone Strategy" to prevent cross-contamination.
Step 1: Preparation (Zone A - Clean)
Don PPE in the order: Lab coat -> Inner Gloves -> Goggles -> Outer Gloves.
Static Check: Amine salts are prone to static charge. Use an antistatic gun or wipe on the weighing spatula and weigh boat before entering the hood.
Step 2: Weighing & Transfer (Zone B - Fume Hood)
Place the balance inside the hood (or use a draft shield).
The "Wet Transfer" Technique:
Pre-weigh the solid.
Do not dump the powder into a vortexing solvent (creates aerosol).
Instead, gently slide the powder into the receiving vessel.
Add solvent down the side of the vessel to wash the powder to the bottom.
Seal Immediately: Cap the vessel before removing it from the hood.
Step 3: Decontamination (Zone B -> Zone A)
Wipe the exterior of the sealed vessel with a damp paper towel (water solubilizes the salt).
Dispose of the wipe as hazardous waste.
Remove Outer Gloves inside the hood (turn inside out).
Proceed to instrument/reaction zone.
Operational Workflow Diagram
Figure 2: Step-by-step operational workflow to minimize dust generation and surface contamination.
Emergency Response & Disposal
Spill Cleanup (Solid)
Do not sweep. Sweeping generates dust.
Cover the spill with a paper towel dampened with water (to dissolve the salt) or a weak base (5% Sodium Bicarbonate) to neutralize the acidity.
Waste Stream: Organic Chemical Waste (Halogenated/Non-Halogenated depending on solvent).
Neutralization: While the material is an amine salt, it should generally not be mixed with strong oxidizers or bleach (hypochlorites), as this can form chloramines.
Labeling: Clearly label waste containers as "Vanillylamine HCl - Irritant."
References
Fisher Scientific. (2025).[1] Safety Data Sheet: 4-Hydroxy-3-methoxybenzylamine hydrochloride. Retrieved from
Sigma-Aldrich. (2025).[1][3] Product Specification and Safety: Vanillylamine Hydrochloride. Retrieved from
National Institutes of Health (NIH). (2024). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from
Cayman Chemical. (2025).[3][5][6] Safety Data Sheet: Vanillylamine Hydrochloride. Retrieved from
University of Pennsylvania EHRS. (2023). Nitrile Glove Chemical Compatibility Guide. Retrieved from
